Technical Documentation Center

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate

Core Science & Biosynthesis

Foundational

1H and 13C NMR chemical shifts of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate

Structural Elucidation of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shifts Executive Summary (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (also k...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Structural Elucidation of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shifts

Executive Summary

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (also known as D-4-nitrophenylalanine methyl ester hydrate) is a pivotal chiral building block utilized extensively in medicinal chemistry, peptide synthesis, and the development of advanced poly(urethane-urea) elastomers[1]. Accurate structural elucidation via 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy is an essential quality control step for verifying enantiomeric purity and structural integrity before downstream applications[1]. This whitepaper provides an authoritative, self-validating guide to the NMR chemical shifts of this compound, detailing the causality behind experimental observations and offering robust protocols for spectral acquisition.

Structural & Electronic Properties: Mechanistic Causality

The NMR spectrum of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate is governed by two primary structural features that directly dictate the observed chemical shifts:

  • The para-Nitro Group: The −NO2​ moiety exerts strong inductive (-I) and resonance (-M) electron-withdrawing effects across the aromatic ring. This severely depletes electron density at the ortho positions (C-3' and C-5'), causing significant deshielding of the corresponding protons and shifting them downfield to approximately 8.16–8.17 ppm[2]. The meta protons (C-2' and C-6') are less affected and resonate upfield relative to the ortho protons, creating a classic AA'BB' spin system that appears as two distinct doublets[3].

  • The Chiral Alpha-Carbon: The stereocenter at the α -position renders the adjacent β -methylene protons diastereotopic. Because they occupy different spatial environments and cannot be interconverted by simple bond rotation, they are magnetically non-equivalent. This results in a complex ABX spin system where each β -proton couples with the other (geminal coupling, 2J≈13.6 Hz) and with the α -proton (vicinal coupling, 3J ), appearing as two distinct doublets of doublets (dd) in the aliphatic region[3].

Quantitative NMR Data

The following tables summarize the assigned chemical shifts. Data is synthesized and extrapolated from established characterizations of 4-nitrophenylalanine methyl ester derivatives[2],[3].

Table 1: 1 H NMR Chemical Shifts (400 MHz, D 2​ O / CDCl 3​ )
Proton PositionMultiplicityIntegrationChemical Shift ( δ , ppm)Coupling Constant ( J , Hz)
Ar-H (H-3', H-5')Doublet (d)2H8.16 - 8.178.8
Ar-H (H-2', H-6')Doublet (d)2H7.34 - 7.458.8
α -CHDoublet of doublets (dd)1H3.75 - 4.367.8, 5.2
Ester -OCH 3​ Singlet (s)3H3.70 - 3.72-
β -CH 2​ (Proton A)Doublet of doublets (dd)1H3.16 - 3.2613.6, 5.2
β -CH 2​ (Proton B)Doublet of doublets (dd)1H2.96 - 3.1013.6, 7.8
-NH 2​ / Hydrate H 2​ OBroad Singlet (br s)2H + xH1.50 - 2.00 (varies)-
Table 2: 13 C NMR Chemical Shifts (101 MHz, CDCl 3​ )
Carbon PositionTypeChemical Shift ( δ , ppm)
C=O (Ester)Quaternary174.5
Ar-C (C-4', attached to NO 2​ )Quaternary147.0
Ar-C (C-1', attached to alkyl)Quaternary145.5
Ar-CH (C-2', C-6')Methine130.2
Ar-CH (C-3', C-5')Methine123.7
α -CHMethine55.5
Ester -OCH 3​ Methyl52.2
β -CH 2​ Methylene40.5

Experimental Workflows: Self-Validating Protocols

To ensure the trustworthiness of the NMR data, the experimental protocol must explicitly account for the compound's hydrate form. Failure to do so can lead to inaccurate integrations due to overlapping water and amine signals.

Step-by-Step Methodology:
  • Sample Preparation & Hydrate Quantification: Weigh 15-20 mg of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate. Perform a Karl Fischer titration on a parallel batch to quantify the exact molar ratio of water. This self-validates the expected integration of the broad exchangeable peak in the 1 H spectrum.

  • Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. If solubility is poor due to the hydrate network, DMSO- d6​ or D 2​ O may be used as an alternative[1].

  • Acquisition Parameters:

    • 1 H NMR: Acquire at 400 MHz using a 30° pulse angle, a relaxation delay (D1) of 2.0 seconds, and 16 scans. The D1 must be sufficiently long to ensure complete relaxation of all protons for accurate quantitative integration.

    • 13 C NMR: Acquire at 101 MHz with proton decoupling (WALTZ-16). Use a relaxation delay of 2.0 seconds and a minimum of 1024 scans to achieve an adequate signal-to-noise ratio for the quaternary aromatic carbons[2].

  • Self-Validation Loop: Process the Free Induction Decay (FID) with Fourier Transform, manual phase correction, and baseline correction. Validate the structure by ensuring the integration of the aromatic doublets exactly matches a 1:1 ratio (2H:2H) and the methoxy singlet integrates to exactly 3H.

NMR_Workflow Start Sample Preparation Weigh Hydrate & Dry Solvent Solvent Selection CDCl3 or DMSO-d6 Start->Solvent Drying Hydrate Consideration Karl Fischer Titration Start->Drying Acq1H 1H NMR Acquisition (400 MHz, 16 scans) Solvent->Acq1H Acq13C 13C NMR Acquisition (101 MHz, 1024 scans) Solvent->Acq13C Validate Self-Validation Integration Check Drying->Validate Process Data Processing FT & Phase Correction Acq1H->Process Acq13C->Process Process->Validate

Self-validating experimental workflow for NMR acquisition of hydrate samples.

Structural Elucidation Logic

The assignment of chemical shifts is not merely an observational exercise but a logical deduction based on molecular symmetry and electronic distribution. The following logic tree demonstrates the causality used to assign the spectrum.

Elucidation_Logic Shift Chemical Shift Assignment Aromatic Aromatic Region (> 7.0 ppm) Shift->Aromatic Aliphatic Aliphatic Region (< 5.0 ppm) Shift->Aliphatic NO2 NO2 Effect (-I, -M) Deshields H-3'/H-5' Aromatic->NO2 Para Para-Substitution AA'BB' System Aromatic->Para Chiral Chiral Center Alpha-CH (dd) Aliphatic->Chiral Diastereotopic Beta-CH2 (dd) Diastereotopic Aliphatic->Diastereotopic Ester Methoxy (s) Ester Group Aliphatic->Ester

Logical decision tree for assigning 1H NMR chemical shifts based on electronic and spatial effects.

Conclusion

The structural elucidation of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate via NMR spectroscopy requires a rigorous understanding of molecular electronics and stereochemistry. By accounting for the strong deshielding effect of the para-nitro group and the magnetic non-equivalence induced by the chiral α -carbon, researchers can confidently assign the 1 H and 13 C spectra. Implementing self-validating protocols, such as parallel hydrate quantification, ensures the highest level of scientific integrity in drug development workflows.

References

  • Supplementary Information: Reversible photodissipation of... | RSC.org | 2

  • Tough and Recyclable Diketopiperazine-Based Poly(urethane-urea) Elastomers from Renewable 4-Nitro-l-Phenylalanine | ACS Applied Polymer Materials | 1

  • S1 Supporting Information Mammalian Cell Surface Imaging with Nitrile-Functionalized Nanoprobes | Amazon S3 | 3

Sources

Exploratory

A Technical Guide to the Thermal Stability and Thermogravimetric Analysis of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate

Abstract This technical guide provides a comprehensive examination of the thermal stability of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate, a compound of interest in pharmaceutical development. We will explore...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive examination of the thermal stability of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate, a compound of interest in pharmaceutical development. We will explore the theoretical underpinnings and practical application of Thermogravimetric Analysis (TGA) as a critical tool for characterizing the material's dehydration and decomposition behavior. This document is intended for researchers, scientists, and drug development professionals, offering both a robust experimental framework and in-depth insights into the interpretation of thermal data, grounded in established scientific principles and regulatory expectations.

Introduction: The Imperative of Thermal Characterization in Drug Development

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate is an amino acid ester derivative. Its structure, featuring a chiral center, a reactive ester group, and an energetic nitro group, presents a unique profile of chemical and physical properties. When present as a hydrate, the inclusion of water molecules within the crystal lattice adds another layer of complexity. Understanding the thermal stability of such a compound is not merely an academic exercise; it is a cornerstone of safe and effective drug development.

The thermal behavior of an active pharmaceutical ingredient (API) directly influences its manufacturing, processing, storage, and ultimately, its safety and efficacy. Events such as dehydration can lead to changes in crystal form (polymorphism), which may alter dissolution rates and bioavailability.[1][2] Furthermore, the onset of thermal decomposition defines the upper-temperature limits for handling and storage to prevent the formation of potentially toxic degradants. Regulatory bodies, under guidelines such as the ICH Q6A, mandate a thorough understanding of these properties.[3][4]

Thermogravimetric Analysis (TGA) is an indispensable technique for this purpose, providing precise measurements of mass changes as a function of temperature in a controlled atmosphere.[5][6] This guide will elucidate the application of TGA to (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate, detailing a validated methodology and a logical framework for data interpretation.

Foundational Principles of Thermogravimetric Analysis (TGA)

TGA measures the mass of a sample as it is heated, cooled, or held at a constant temperature. The resulting plot of mass versus temperature, known as a thermogram, provides quantitative information about physical and chemical events that involve a mass change.[1] For a hydrated pharmaceutical compound, the primary events of interest are:

  • Dehydration/Desolvation: The loss of bound water or solvent molecules from the crystal lattice. This typically occurs at relatively low temperatures and results in a distinct, quantifiable mass loss.[7][8]

  • Decomposition: The chemical breakdown of the molecule into volatile fragments. This occurs at higher temperatures and can happen in one or multiple steps, indicating a complex degradation pathway.[5]

  • Oxidative Degradation: Decomposition that occurs in the presence of an oxidative atmosphere (e.g., air or oxygen).

The choice of atmospheric conditions (inert vs. oxidative) is a critical experimental parameter. An inert atmosphere, typically nitrogen, is used to study the intrinsic thermal stability and decomposition of the material, while an oxidative atmosphere is used to assess its stability in the presence of air, which is crucial for determining real-world shelf-life and handling conditions.[5]

Experimental Protocol: TGA of a Hydrated Amino Acid Ester

The following protocol is designed to provide a robust and reproducible TGA analysis, grounded in the principles outlined in ASTM E1131, the standard test method for compositional analysis by thermogravimetry.[9][10][11]

Instrumentation and Calibration
  • Instrument: A calibrated thermogravimetric analyzer capable of a heating rate of at least 10 °C/min up to 600 °C and a balance sensitivity of 0.1 µg.

  • Calibration: Verify the temperature and mass calibration of the TGA instrument according to the manufacturer's guidelines and internal SOPs. Temperature calibration is typically performed using certified reference materials with known Curie points (e.g., Nickel). Mass calibration is verified using certified weights.

Experimental Parameters

The causality behind these choices is critical for obtaining high-quality, interpretable data.

ParameterRecommended ValueRationale
Sample Mass 3 - 7 mgProvides a strong signal-to-noise ratio without introducing significant thermal gradients within the sample.
Sample Pan Open Aluminum or PlatinumAn open pan allows for the free escape of evolved gases (water, decomposition products), ensuring the measured mass loss accurately reflects the sample's transformation.[7]
Atmosphere High-Purity Nitrogen (Inert)To study the intrinsic thermal decomposition without oxidative side-reactions. This is the standard approach for initial stability screening.[5]
Gas Flow Rate 50 - 100 mL/minEnsures an inert environment is maintained and efficiently purges evolved gases from the furnace, preventing secondary reactions.
Temperature Program Ramp from 25 °C to 600 °CCovers the expected range for both dehydration and the onset of significant organic decomposition.[12]
Heating Rate 10 °C/minA balance between analytical speed and resolution. Slower rates can better separate closely occurring thermal events but require longer run times. 10 °C/min is a standard rate for pharmaceutical screening.
Step-by-Step Procedure
  • Instrument Preparation: Start the TGA instrument and allow the furnace and balance to thermally equilibrate.

  • Tare: Place an empty, clean sample pan in the TGA and tare the balance.

  • Sample Preparation: Accurately weigh 3-7 mg of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate directly into the tared pan. Record the initial mass precisely.

  • Loading: Carefully place the loaded sample pan back onto the TGA balance mechanism.

  • Program Execution: Seal the furnace and begin the pre-defined temperature program under a nitrogen atmosphere.

  • Data Acquisition: Record the sample mass, sample temperature, and time throughout the experiment until the final temperature of 600 °C is reached.

  • Post-Analysis: Once the run is complete, cool the furnace, remove the sample residue, and clean the sample holder as per instrument guidelines.

TGA_Workflow cluster_prep Phase 1: Preparation cluster_exec Phase 2: Execution cluster_analysis Phase 3: Analysis p1 Instrument Calibration (Temp & Mass) p2 Sample Weighing (3-7 mg) p1->p2 Accurate Start e1 Load Sample into TGA p2->e1 e2 Initiate Method: - N2 Atmosphere - Ramp 10°C/min to 600°C e1->e2 a1 Acquire Mass vs. Temp Data e2->a1 a2 Plot Thermogram (% Mass vs. °C) a1->a2 a3 Calculate Mass Loss % & Onset Temperatures a2->a3

Fig 1: Experimental workflow for TGA analysis.

Data Analysis and Mechanistic Interpretation

The TGA thermogram of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is expected to exhibit at least two distinct mass loss events: an initial loss corresponding to dehydration, followed by one or more steps of thermal decomposition at higher temperatures.

Illustrative Data and Interpretation

The following table presents a plausible, illustrative data set for the compound, designed to demonstrate the analytical process.

Thermal EventOnset Temperature (°C)Mass Loss (%)Stoichiometric CorrelationInterpretation
Step 1 ~75 °C7.4%Corresponds to the loss of one mole of water (H₂O) per mole of the parent compound. (Calculated: (18.02 / 242.24) * 100 = 7.44%)Dehydration: Release of lattice water. The relatively low onset temperature is typical for hydrated organic molecules.[1][7]
Step 2 ~230 °C> 50%Complex fragmentationDecomposition: Onset of the primary thermal decomposition of the anhydrous organic molecule.
Dehydration Analysis

The first mass loss step is attributed to the loss of water of hydration. The percentage mass loss should be compared to the theoretical value calculated from the molecular formula of the hydrate. A close correlation confirms the hydration state of the sample. The temperature at which this occurs provides information on how tightly the water is bound within the crystal lattice.

Decomposition Pathway Insights

The decomposition of the anhydrous molecule, beginning around 230 °C, is a complex process. Based on its chemical structure, the degradation is likely initiated by the cleavage of the weakest bonds.

  • Nitro Group (C-NO₂) Cleavage: The C-NO₂ bond is often the most thermally labile point in nitroaromatic compounds.[13] Its cleavage can initiate a cascade of radical reactions.

  • Ester Hydrolysis/Decomposition: The methyl ester group can undergo thermal decomposition.

  • Amino Acid Backbone Fragmentation: At higher temperatures, the C-C and C-N bonds of the propanoate backbone will fracture, leading to the evolution of gases like NH₃, CO₂, and various organic fragments.[12]

The presence of the nitro group can significantly influence the decomposition, often making it more energetic compared to non-nitrated analogues.[14] Studies on similar nitrophenol compounds have shown complex decomposition pathways that can be autocatalytic in nature.[14][15]

TGA_Interpretation start Observe Mass Loss Step on Thermogram temp_check Temperature Range? start->temp_check low_temp Low Temp (e.g., < 150°C) temp_check->low_temp Low high_temp High Temp (e.g., > 200°C) temp_check->high_temp High stoich_check Correlates with Stoichiometry of Water/Solvent? low_temp->stoich_check decomp Conclusion: Thermal Decomposition of the Molecule high_temp->decomp dehydration Conclusion: Dehydration or Desolvation stoich_check->dehydration Yes adsorbed Conclusion: Loss of Adsorbed Moisture stoich_check->adsorbed No

Fig 2: Logical flow for interpreting TGA mass loss events.

Conclusion and Implications

This guide has detailed a comprehensive approach to evaluating the thermal stability of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate using Thermogravimetric Analysis. The TGA thermogram provides critical data points: the temperature of dehydration and the onset temperature of decomposition.

  • For Process Chemists: The dehydration temperature informs drying processes, indicating the temperature at which the material can be dried without causing chemical degradation.

  • For Formulation Scientists: The thermal stability profile is essential for assessing excipient compatibility and selecting appropriate formulation strategies (e.g., wet granulation vs. direct compression).

  • For Safety & Regulatory Professionals: The onset of decomposition defines the maximum temperature for safe handling and storage, and is a critical parameter for overall risk assessment.[16][17]

By employing a standardized methodology and a logical interpretative framework, TGA serves as a powerful tool, providing the empirical data necessary to ensure the quality, safety, and stability of pharmaceutical compounds throughout their lifecycle.

References

  • ASTM E1131 TGA Mass Loss of Polymers - Testing Laboratory. (n.d.). Intertek. Retrieved March 22, 2026, from [Link]

  • Thermogravimetric Analysis and Crystalline Hydrates. (n.d.). AMI Instruments. Retrieved March 22, 2026, from [Link]

  • ASTM E1131-08 - Standard Test Method for Compositional Analysis by Thermogravimetry. (2008). ASTM International. Retrieved March 22, 2026, from [Link]

  • Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. (n.d.). Intertek. Retrieved March 22, 2026, from [Link]

  • ASTM E 1131 : 1998 Standard Test Method for Compositional Analysis by. (1998). Intertek Inform. Retrieved March 22, 2026, from [Link]

  • Thermogravimetric Analysis (TGA) - ASTM E1131. (n.d.). CMC Laboratories. Retrieved March 22, 2026, from [Link]

  • Thermal Behavior and Decomposition Pathway for Nitrophenols and Sodium Nitrophenolates. (2023). Organic Process Research & Development, ACS Publications. Retrieved March 22, 2026, from [Link]

  • Catalytic mechanisms and degradation pathway of 4-nitrophenol (PNP). (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Thermal Decomposition of Nitrophenols. (n.d.). Scribd. Retrieved March 22, 2026, from [Link]

  • Thermal Behavior and Decomposition Pathway for Nitrophenols and Sodium Nitrophenolates. (2023). Organic Process Research & Development, ACS Publications. Retrieved March 22, 2026, from [Link]

  • Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. (2012). Journal of Chemical Education, ACS Publications. Retrieved March 22, 2026, from [Link]

  • Thermogravimetric Analysis. (2022). Improved Pharma. Retrieved March 22, 2026, from [Link]

  • Polymers from Amino acids: Development of Dual Ester-Urethane Melt Condensation Approach and Mechanistic Aspects. (2012). Biomacromolecules, ACS Publications. Retrieved March 22, 2026, from [Link]

  • Mechanism of 4-Nitrophenol Oxidation in Rhodococcus sp. Strain PN1. (n.d.). PMC. Retrieved March 22, 2026, from [Link]

  • Thermogravimetric analysis (TG/DTG) of hydrated cement at the 28 day. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. (2013). Journal of Chemical Education. Retrieved March 22, 2026, from [Link]

  • Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. (n.d.). European Medicines Agency. Retrieved March 22, 2026, from [Link]

  • ICH Q6A Specifications: An Implementation Guide. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • ICH Q6A Guideline. (n.d.). IKEV. Retrieved March 22, 2026, from [Link]

  • ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. (1999). ICH. Retrieved March 22, 2026, from [Link]

  • ICH Q6A & ICH Q7. (n.d.). Slideshare. Retrieved March 22, 2026, from [Link]

  • TGA analysis of studied amino acids. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. (2017). bioRxiv. Retrieved March 22, 2026, from [Link]

Sources

Foundational

The Synthetic Cornerstone: A Technical Guide to the Application of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in Asymmetric Synthesis

This technical guide provides an in-depth exploration of the role and mechanism of action of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate as a pivotal chiral building block in modern asymmetric synthesis. Addre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides an in-depth exploration of the role and mechanism of action of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate as a pivotal chiral building block in modern asymmetric synthesis. Addressed to researchers, scientists, and professionals in drug development, this document elucidates the strategic importance of this compound, detailing its reactivity, stereochemical influence, and versatile transformations into high-value chiral molecules.

Introduction: The Strategic Value of a Chiral Precursor

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate, a derivative of the non-proteinogenic amino acid (R)-4-nitrophenylalanine, serves as a highly valuable and versatile starting material in the synthesis of complex, enantiomerically pure compounds.[1][2] Its utility does not lie in a catalytic "mechanism of action" in the traditional sense, but rather in its function as a "chiral pool" starting material. The inherent (R)-stereochemistry at the α-carbon provides a foundational element of stereocontrol that is propagated through subsequent synthetic steps.

The molecule possesses three key functional sites for chemical modification: the primary amino group, the methyl ester, and the aromatic nitro group. This trifecta of reactivity allows for a modular and strategic approach to the synthesis of a diverse array of chiral molecules, including unnatural amino acids, diamines, and peptide fragments, which are of significant interest in medicinal chemistry and materials science.[3][4]

The "Mechanism of Action": A Chiral Template for Asymmetric Induction

The "mechanism of action" of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is best understood as its role as a chiral template. The pre-existing stereocenter at the α-carbon dictates the stereochemical outcome of reactions at or adjacent to this center, and can influence the stereochemistry of newly formed chiral centers elsewhere in the molecule. This is achieved through a combination of steric hindrance and electronic effects, which create a diastereomerically favored transition state in reactions with other reagents.

The following sections will detail the key transformations of this chiral building block, providing both the mechanistic rationale and detailed experimental protocols.

Key Transformations and Synthetic Utility

N-Protection: Masking the Amino Group for Selective Reactivity

Protection of the primary amino group is a fundamental first step in many synthetic routes utilizing this building block. This prevents unwanted side reactions and allows for selective modification of other parts of the molecule. The two most common protecting groups in peptide synthesis and related applications are the base-labile fluorenylmethyloxycarbonyl (Fmoc) group and the acid-labile tert-butyloxycarbonyl (Boc) group.[5][6]

The protection of the primary amine involves the nucleophilic attack of the nitrogen atom on the electrophilic carbonyl carbon of the protecting group precursor (e.g., Fmoc-Cl, Fmoc-OSu, or (Boc)₂O). The choice of protecting group is dictated by the overall synthetic strategy, particularly the deprotection conditions required for subsequent steps.

N_Protection cluster_start Starting Material cluster_reagent Protecting Agent cluster_product N-Protected Product start (R)-Methyl 2-amino-3- (4-nitrophenyl)propanoate reagent Fmoc-Cl or (Boc)₂O Base start->reagent Nucleophilic Attack product N-Protected Amino Ester reagent->product Protection

Caption: Workflow for N-protection of the chiral building block.

Objective: To synthesize N-(9-Fluorenylmethoxycarbonyl)-(R)-methyl 2-amino-3-(4-nitrophenyl)propanoate.

Materials:

  • (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate

  • 9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)

  • Sodium bicarbonate (NaHCO₃)

  • Dioxane

  • Water

  • Ethyl acetate

  • Brine

Procedure:

  • Dissolve (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (1.0 eq) in a 1:1 mixture of dioxane and 10% aqueous sodium bicarbonate solution.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of Fmoc-Cl (1.1 eq) in dioxane dropwise to the stirred mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, add water and extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the N-Fmoc protected amino ester.[7]

Reduction of the Nitro Group: A Gateway to Diamino Derivatives

The aromatic nitro group is a versatile functional handle. Its strong electron-withdrawing nature can influence the reactivity of the aromatic ring. More importantly, it can be readily reduced to a primary amino group, yielding a chiral 2,4-diaminophenylalanine derivative.[8] These diamino compounds are valuable precursors for the synthesis of benzodiazepines, quinoxalines, and other heterocyclic systems of medicinal interest.

The reduction of an aromatic nitro group to an amine can be achieved through various methods, with catalytic hydrogenation and reduction with metals in acidic media being the most common.

  • Catalytic Hydrogenation: In the presence of a metal catalyst (e.g., Pd/C), molecular hydrogen is activated on the catalyst surface. The nitro group is then stepwise reduced to the amine through nitroso and hydroxylamine intermediates.[2][9]

  • Metal/Acid Reduction (e.g., SnCl₂/HCl): Tin(II) chloride acts as a reducing agent, transferring electrons to the nitro group in a stepwise manner in the presence of a proton source (HCl).[10][11]

Nitro_Reduction cluster_start Starting Material cluster_reagents Reducing Agents cluster_product Reduced Product start N-Protected (R)-Methyl 2-amino-3- (4-nitrophenyl)propanoate reagent1 H₂, Pd/C start->reagent1 Catalytic Hydrogenation reagent2 SnCl₂·2H₂O, EtOH start->reagent2 Metal-mediated Reduction product N-Protected (R)-Methyl 2-amino-3- (4-aminophenyl)propanoate reagent1->product reagent2->product

Caption: Common methods for the reduction of the nitro group.

Objective: To synthesize N-Boc-(R)-methyl 2-amino-3-(4-aminophenyl)propanoate.

Materials:

  • N-Boc-(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Ethanol

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

Procedure:

  • Dissolve N-Boc-(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate (1.0 eq) in ethanol in a round-bottom flask.

  • Add tin(II) chloride dihydrate (4.0-5.0 eq) to the solution.

  • Heat the mixture to reflux (approximately 78 °C) and stir for 2-4 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • Dissolve the residue in ethyl acetate and carefully add saturated aqueous NaHCO₃ solution until the pH is ~8. A precipitate of tin salts will form.

  • Filter the mixture through a pad of Celite®, washing the pad with ethyl acetate.

  • Separate the organic layer from the filtrate, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the desired product.[10]

Quantitative Data Summary for Nitro Group Reduction

Reducing AgentCatalyst/SolventTemperature (°C)Typical Yield (%)Reference
H₂ (gas)10% Pd/C, MethanolRoom Temperature>95[2]
SnCl₂·2H₂OEthanol7885-95[10]
Fe/NH₄ClEthanol/Water8080-90[8]
Saponification of the Methyl Ester: Unmasking the Carboxylic Acid

For applications such as peptide synthesis, the methyl ester must be hydrolyzed to the free carboxylic acid. This is typically achieved through saponification using a base like lithium hydroxide or sodium hydroxide.[12]

Saponification is a base-mediated hydrolysis of an ester. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This is followed by the departure of the methoxide leaving group and subsequent protonation of the resulting carboxylate upon acidic workup.

Objective: To synthesize N-Fmoc-(R)-2-amino-3-(4-nitrophenyl)propanoic acid.

Materials:

  • N-Fmoc-(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate

  • Lithium hydroxide (LiOH)

  • Tetrahydrofuran (THF)

  • Water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

Procedure:

  • Dissolve the N-Fmoc protected methyl ester (1.0 eq) in a 3:1 mixture of THF and water.

  • Cool the solution to 0 °C and add an aqueous solution of LiOH (1.5 eq).

  • Stir the mixture at room temperature for 1-3 hours, monitoring the disappearance of the starting material by TLC.

  • Once the reaction is complete, remove the THF under reduced pressure.

  • Cool the remaining aqueous solution to 0 °C and acidify to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford the carboxylic acid.[12]

Application in Asymmetric Synthesis: A Case Study

The true power of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate as a chiral building block is demonstrated in its use to create new stereocenters with high diastereoselectivity. For instance, the corresponding N-protected amino acid can be used as a nucleophile in asymmetric alkylation reactions.

Workflow for Asymmetric Alkylation

Asymmetric_Alkylation A N-Protected (R)-4-nitrophenylalanine Derivative B Deprotonation with a Strong Base (e.g., LDA) -78 °C A->B C Chiral Enolate B->C D Addition of Electrophile (R-X) C->D E Diastereoselective Alkylation D->E F Quench and Workup E->F G α-Alkylated Amino Acid Derivative (High Diastereomeric Excess) F->G

Caption: Generalized workflow for asymmetric alkylation.

In a typical scenario, the N-protected amino acid is deprotonated at the α-carbon with a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) at low temperature to form a chiral enolate. The pre-existing stereocenter, along with the bulky protecting group, shields one face of the enolate. Subsequent addition of an electrophile (e.g., an alkyl halide) occurs preferentially from the less hindered face, leading to the formation of a new carbon-carbon bond with high diastereoselectivity.[13]

Conclusion

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is a cornerstone chiral building block in asymmetric synthesis. Its "mechanism of action" is rooted in its inherent stereochemistry and the versatile reactivity of its functional groups. Through well-established transformations such as N-protection, nitro group reduction, and saponification, this readily available starting material provides a reliable and efficient pathway to a wide range of enantiomerically pure molecules that are of high value in pharmaceutical and materials research. The protocols and mechanistic insights provided in this guide are intended to empower researchers to fully exploit the synthetic potential of this important chiral precursor.

References

  • BenchChem. (2025). Selective reduction of nitro group without affecting other functional groups. BenchChem Technical Support.
  • Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

  • Hughes, D. L. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(6), 405-413.
  • Benoiton, N. L. (2005). Chemistry of Peptide Synthesis. CRC Press.
  • BenchChem. (2025).
  • Digital CSIC. (n.d.). Supporting Information. Retrieved from [Link]

  • Feneau-Dupont, J., et al. (2020). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.
  • Stawinski, J., & Strömberg, R. (1996). Solid-phase synthesis of peptide-4-nitroanilides. International journal of peptide and protein research, 48(6), 546-554.
  • Soloshonok, V. A., et al. (2018). Tandem Alkylation–Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α-Amino Acids. ACS Omega, 3(8), 9729-9737.
  • Soloshonok, V. A., et al. (2018). Tandem Alkylation−Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α‑A. Semantic Scholar.
  • The Royal Society of Chemistry. (2011). An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. Green Chemistry.
  • The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

  • Caltech GPS. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Retrieved from [Link]

  • BenchChem. (2025). Application Notes and Protocols: Asymmetric Alkylation using (R)-bornylamine as a Chiral Controller. BenchChem Technical Support.
  • Caltech. (n.d.). EXPERIMENT : SOAP MAKING (SAPONIFICATION). Retrieved from [Link]

  • Master Organic Chemistry. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

  • Jensen, K. F., et al. (2018). Catalytic Hydrogenation of N-4-Nitrophenyl Nicotinamide in a Micro-Packed Bed Reactor. Green Chemistry.
  • Carpino, L. A., & Han, G. Y. (1997).
  • Konno, H., et al. (n.d.). Synthesis of Boc protected amino acid methyl ester 4.
  • NextSDS. (n.d.). N-Boc-4-nitro-L-phenylalanine Methyl Ester — Chemical Substance Information. Retrieved from [Link]

  • Fasan, R. (2024). Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines.
  • BenchChem. (2025). Application Notes and Protocols for the Hydrogenation of 4-Nitrodiphenylamine. BenchChem Technical Support.
  • Applied Biosystems. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
  • Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups. Retrieved from [Link]

  • Valles, E., et al. (n.d.). Highly efficient electrochemical and chemical hydrogenation of 4-nitrophenol using recyclable narrow mesoporous magnetic CoPt nanowires.
  • ResearchGate. (2024, September 3). (PDF) Saponification Process and Soap Chemistry. Retrieved from [Link]

  • Gaggini, F., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. Molecules, 21(6), 743.
  • The Dow Chemical Company. (n.d.).
  • Watson, D. A., et al. (n.d.). Nickel-Catalyzed Asymmetric C-Alkylation of Nitroalkanes: Synthesis of Enantioenriched β-Nitroamides.
  • Chemistry LibreTexts. (2024, November 19). 1.25: Experiment_718_Making Soap - Saponification_1_1_1. Retrieved from [Link]

  • Degussa AG. (n.d.).
  • Mitchell, A. R. (2007). Studies in Solid Phase Peptide Synthesis: A Personal Perspective. OSTI.gov.
  • Rink, H. (1987). Solid-phase synthesis of protected peptide fragments using a trialkoxy-diphenyl-methylester resin. Tetrahedron Letters, 28(33), 3787-3790.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Active Pharmaceutical Ingredients Utilizing (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Synthetic translation of chiral unnatural amino acids into advanced peptide-based APIs (e.g., Degarelix, Targeted Peptide-Drug Con...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Synthetic translation of chiral unnatural amino acids into advanced peptide-based APIs (e.g., Degarelix, Targeted Peptide-Drug Conjugates).

Executive Summary & Mechanistic Rationale

The development of complex peptide-based Active Pharmaceutical Ingredients (APIs) and targeted peptide-drug conjugates (PDCs) relies heavily on the precise incorporation of unnatural amino acids. (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate —the methyl ester hydrate of D-4-nitrophenylalanine—is a highly versatile, chiral building block. It serves as the critical precursor for D-4-aminophenylalanine (D-4Aph) derivatives, which are indispensable in the synthesis of advanced therapeutics such as the GnRH receptor antagonist Degarelix[1] and αv​β3​ integrin-targeting doxorubicin conjugates[2].

The Causality of Molecular Design

As process scientists, we must ask: Why utilize the methyl ester hydrate of a nitrated phenylalanine rather than starting directly with the unprotected amino acid?

  • Crystalline Stability: The hydrate form provides a stable, non-hygroscopic crystalline lattice, ensuring precise stoichiometric weighing and extended shelf-life without degradation.

  • Orthogonal Reactivity (The Nitro Mask): The highly nucleophilic nature of an aromatic amine (if present early in the synthesis) would compete with the aliphatic α -amine during Fmoc protection, leading to di-Fmoc impurities. The nitro group acts as a robust, electron-withdrawing "mask" that is entirely inert to the basic conditions of ester hydrolysis and Fmoc protection.

  • C-Terminal Protection: The methyl ester protects the carboxylic acid, preventing unwanted oligomerization during early handling and allowing for selective N-terminal modifications before controlled basic hydrolysis.

By strategically sequencing the deprotection and reduction steps, we establish a self-validating synthetic pipeline that guarantees high enantiomeric purity and eliminates cross-reactivity.

Chemical Transformation Workflow

The conversion of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate into the SPPS-ready building block Fmoc-D-4Aph(Cbm)-OH (used in Degarelix) requires a strictly ordered four-step protocol.

G A (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate B Ester Hydrolysis (LiOH, THF/H2O) A->B C D-4-Nitrophenylalanine B->C D Fmoc Protection (Fmoc-OSu, Na2CO3) C->D E Fmoc-D-4-Nitrophenylalanine D->E F Nitro Reduction (H2, Pd/C, MeOH) E->F G Fmoc-D-4-Aminophenylalanine (Fmoc-D-4Aph-OH) F->G H Carbamoylation (KOCN, AcOH) G->H I Fmoc-D-4Aph(Cbm)-OH (API Precursor) H->I

Chemical transformation workflow from the methyl ester hydrate to Fmoc-D-4Aph(Cbm)-OH.

Protocol 1: Synthesis of Fmoc-D-4Aph(Cbm)-OH

Note: This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless In-Process Control (IPC) criteria are met.

Step 1: Ester Hydrolysis

  • Suspend 1.0 eq of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in a 1:1 mixture of THF and deionized water (10 volumes).

  • Cool the suspension to 0–5 °C.

  • Add 1.2 eq of LiOH·H₂O portion-wise over 30 minutes to prevent exothermic degradation.

  • Stir at room temperature for 2 hours.

  • IPC: Analyze via RP-HPLC. Acceptance: >99% conversion to D-4-Nitrophenylalanine.

  • Acidify to pH 6.0 using 1M HCl to precipitate the zwitterionic intermediate. Filter and dry.

Step 2: Fmoc Protection

  • Dissolve the intermediate in 10% aqueous Na₂CO₃ (pH ~9.5) and 1,4-dioxane (1:1, 15 volumes).

  • Cool to 0 °C and add 1.1 eq of Fmoc-OSu dissolved in dioxane dropwise.

  • Stir for 4 hours at ambient temperature.

  • IPC: RP-HPLC monitoring. Acceptance: <1% free amine remaining.

  • Acidify to pH 2.0 with 1M HCl. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield Fmoc-D-4-Nitrophenylalanine.

Step 3: Nitro Reduction

  • Dissolve Fmoc-D-4-Nitrophenylalanine in HPLC-grade Methanol (10 volumes).

  • Add 10% Pd/C (0.05 eq Pd). Purge the reaction vessel with N₂, then H₂.

  • Stir under a hydrogen balloon (1 atm) for 6 hours. Caution: Do not exceed 1 atm to prevent Fmoc cleavage or aromatic ring reduction.

  • IPC: LC-MS. Acceptance: Complete disappearance of the nitro mass (M+H: 433) and appearance of the amine mass (M+H: 403).

  • Filter through Celite to remove the catalyst and concentrate to yield Fmoc-D-4Aph-OH.

Step 4: Carbamoylation

  • Dissolve Fmoc-D-4Aph-OH in a mixture of glacial acetic acid and water (4:1, 10 volumes).

  • Add 2.0 eq of Potassium Cyanate (KOCN) portion-wise at room temperature.

  • Stir for 12 hours. The carbamoylation of the aromatic amine occurs selectively over the Fmoc-protected α -amine.

  • IPC: RP-HPLC. Acceptance: >98% purity of the carbamoylated product.

  • Precipitate the final product by adding cold water. Filter, wash with water, and lyophilize to yield Fmoc-D-4Aph(Cbm)-OH .

Data Summary: Reaction Parameters and IPCs
Synthesis StepReagents / ConditionsIPC MethodIPC Acceptance CriteriaExpected Yield
Hydrolysis LiOH·H₂O, THF/H₂O, 0°C to RTRP-HPLC (220 nm)>99% conversion to free acid92 - 95%
Fmoc Protection Fmoc-OSu, Na₂CO₃, Dioxane/H₂ORP-HPLC (254 nm)<1% free amine remaining88 - 91%
Nitro Reduction H₂ (1 atm), 10% Pd/C, MeOHLC-MS (ESI+)Complete shift from 433 to 403 m/z95 - 98%
Carbamoylation KOCN, AcOH/H₂O, RTRP-HPLC (254 nm)>98% product purity85 - 89%

Solid-Phase Peptide Synthesis (SPPS) of Degarelix API

Degarelix is a complex synthetic linear decapeptide containing several unnatural amino acids, including D-4Aph(Cbm) at position 6. The use of an Fmoc-based SPPS strategy is preferred over older Boc-methods as it avoids the use of highly hazardous anhydrous Hydrogen Fluoride (HF) during cleavage, providing a safer and more environmentally sound process[3].

SPPS S1 Rink Amide Resin Preparation S2 Iterative Fmoc SPPS (Positions 10 to 7) S1->S2 S3 Coupling of Fmoc-D-4Aph(Cbm)-OH (Position 6) S2->S3 S4 Iterative Fmoc SPPS (Positions 5 to 1) S3->S4 S5 N-Terminal Acetylation (Ac2O, DIEA) S4->S5 S6 Cleavage & Global Deprotection (TFA/TIS/H2O) S5->S6 S7 Crude Degarelix S6->S7 S8 RP-HPLC Purification & Lyophilization S7->S8 S9 Purified Degarelix API S8->S9

Solid-Phase Peptide Synthesis (SPPS) workflow for Degarelix API.

Protocol 2: SPPS Incorporation and Cleavage

Note: This protocol assumes the use of an automated peptide synthesizer or a manual fritted glass reactor.

  • Resin Swelling & Deprotection: Swell Rink Amide AM resin (loading ~0.5 mmol/g) in DMF for 30 minutes. Deprotect the initial Fmoc group using 20% Piperidine in DMF (2 x 10 min). Validation: Positive Kaiser test (dark blue resin beads).

  • Iterative Coupling (Positions 10 to 7): Couple standard and unnatural amino acids using 3.0 eq of Fmoc-AA-OH, 3.0 eq of DIC, and 3.0 eq of Oxyma Pure in DMF for 60 minutes. Validation: Negative Kaiser test.

  • Critical Coupling (Position 6 - D-4Aph(Cbm)):

    • Pre-activate 2.5 eq of the synthesized Fmoc-D-4Aph(Cbm)-OH with 2.5 eq HATU and 5.0 eq DIEA in DMF for 3 minutes.

    • Add to the resin and agitate for 90 minutes. The steric bulk of the carbamoylated aromatic ring requires a highly efficient coupling reagent (HATU) rather than standard DIC/Oxyma to ensure complete acylation.

  • Sequence Completion & Acetylation: Complete the sequence up to position 1 (Ac-D-2Nal). After the final Fmoc deprotection, acetylate the N-terminus using Acetic Anhydride (10 eq) and DIEA (20 eq) in DMF for 30 minutes.

  • Cleavage and Global Deprotection:

    • Wash the resin thoroughly with DCM and dry under a vacuum.

    • Treat the resin with a cleavage cocktail: TFA / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5 v/v/v) for 2.5 hours at room temperature. The TIS acts as a carbocation scavenger to prevent re-alkylation of the electron-rich aromatic rings.

    • Filter the cleavage solution and precipitate the crude Degarelix in cold diethyl ether. Centrifuge, wash the pellet with ether, and dry.

  • Purification: Purify the crude peptide via preparative RP-HPLC (C18 column) using a gradient of 0.1% TFA in water and 0.1% TFA in Acetonitrile. Lyophilize the pure fractions to obtain the Degarelix API.

Data Summary: SPPS Coupling Conditions
Amino Acid TypeCoupling Reagent SystemEquivalentsReaction TimeIPC (Kaiser Test)
Standard Aliphatic (e.g., Leu, Ser)DIC / Oxyma Pure3.0 eq60 minNegative (Yellow)
Bulky Unnatural (e.g., D-2Nal, D-Cpa)DIC / Oxyma Pure3.0 eq90 minNegative (Yellow)
Fmoc-D-4Aph(Cbm)-OH HATU / DIEA2.5 eq90 minNegative (Yellow)
N-Terminal CappingAc₂O / DIEA10.0 eq30 minNegative (Yellow)

Conclusion

The utilization of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate provides a highly controlled, scalable pathway for synthesizing D-4-aminophenylalanine derivatives. By leveraging the orthogonal stability of the nitro group and the methyl ester, process chemists can generate high-purity Fmoc-protected building blocks. These building blocks are structurally essential for the efficacy of advanced therapeutics, ranging from GnRH antagonists like Degarelix to cutting-edge integrin-targeting PDCs.

References

  • Doxorubicin-formaldehyde conjugates targeting alphavbeta3 integrin Molecular Cancer Therapeutics URL:[Link][2]

  • T 1971/17 of 18.05.2020 (Solid-Phase Synthesis of Degarelix via Fmoc Strategy) European Patent Office (EPO) Boards of Appeal URL:[Link][3]

  • US11168114B2 - Process for the manufacture of degarelix and its intermediates Google Patents URL:[1]

Sources

Application

Application Note: Preparation of D-4-Nitrophenylalanine Derivatives from (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate

Introduction & Strategic Overview D-4-nitrophenylalanine (D-Phe(4-NO₂)) and its orthogonally protected derivatives (N-Boc and N-Fmoc) are indispensable non-proteogenic chiral building blocks in modern peptide synthesis a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Overview

D-4-nitrophenylalanine (D-Phe(4-NO₂)) and its orthogonally protected derivatives (N-Boc and N-Fmoc) are indispensable non-proteogenic chiral building blocks in modern peptide synthesis and drug development. They are prominently featured in the synthesis of cyclic plasmin inhibitors, melanocortin-4 receptor agonists[1], and complex active pharmaceutical ingredients (APIs) such as the GnRH antagonist degarelix[2].

Starting from the commercially accessible (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate, the synthesis of these derivatives requires a sequence of ester saponification followed by selective N-alpha protection. This application note details a highly optimized, scalable, and stereochemically secure workflow to generate the free amino acid, followed by its conversion into N-Boc and N-Fmoc protected building blocks suitable for Solid Phase Peptide Synthesis (SPPS).

Mechanistic Causality & Reagent Selection

As a Senior Application Scientist, it is critical to understand that peptide building block synthesis is governed by the dual imperatives of chemical yield and enantiomeric preservation. Every reagent choice in the following protocols serves a specific mechanistic purpose:

  • Ester Hydrolysis (Saponification): We utilize Lithium Hydroxide (LiOH) in a miscible Tetrahydrofuran (THF)/Water co-solvent system. LiOH is specifically chosen over NaOH or KOH because the lithium cation forms a less tightly coordinated ion pair with the resulting carboxylate. This provides a milder basic environment, which is crucial to prevent base-catalyzed enolization and subsequent racemization at the alpha-carbon of the D-amino acid.

  • Boc Protection: The installation of the tert-butyloxycarbonyl (Boc) group utilizes Di-tert-butyl dicarbonate (Boc₂O) with Sodium Carbonate (Na₂CO₃). The biphasic Dioxane/Water system ensures that the hydrophilic amino acid and the hydrophobic Boc₂O can interact efficiently at the interface.

  • Fmoc Protection: For 9-fluorenylmethoxycarbonyl (Fmoc) protection, N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) is strictly mandated over Fmoc-Cl. Fmoc-Cl is highly reactive and can lead to the over-activation of the carboxylate group, triggering unwanted dipeptide formation (oligomerization)[3]. Furthermore, because the Fmoc group is highly base-sensitive (cleaved by secondary amines and strong bases)[3], we employ Sodium Bicarbonate (NaHCO₃) as a mild base. This maintains the amine in a nucleophilic state without inducing premature cleavage of the newly formed Fmoc carbamate[4].

Visualization of Synthetic Workflow

Workflow SM (R)-Methyl 2-amino-3-(4-nitrophenyl) propanoate hydrate FreeAcid D-4-nitrophenylalanine (Free Amino Acid) SM->FreeAcid 1. LiOH, THF/H2O (0°C to RT) 2. HCl (Adjust to pH 6) Boc N-Boc-D-4-nitrophenylalanine FreeAcid->Boc Boc2O, Na2CO3 Dioxane/H2O (RT) Fmoc N-Fmoc-D-4-nitrophenylalanine FreeAcid->Fmoc Fmoc-OSu, NaHCO3 Acetone/H2O (RT)

Synthetic workflow for preparing D-4-nitrophenylalanine derivatives.

Quantitative Data & Stoichiometry

The following table summarizes the physicochemical properties and stoichiometric requirements for a standard 10 mmol scale synthesis.

CompoundMolecular Weight ( g/mol )EquivalentsMass (10 mmol scale)Expected Yield
(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate242.231.002.42 gN/A
Lithium Hydroxide Monohydrate (LiOH·H₂O)41.961.200.50 gN/A
D-4-nitrophenylalanine (Free Acid)210.191.002.10 g (Theoretical)90 - 95%
Di-tert-butyl dicarbonate (Boc₂O)218.251.102.40 gN/A
N-Boc-D-4-nitrophenylalanine310.30N/AN/A85 - 90%
Fmoc-OSu337.331.053.54 gN/A
N-Fmoc-D-4-nitrophenylalanine432.43N/AN/A80 - 88%

Detailed Experimental Protocols

Protocol A: Saponification to D-4-nitrophenylalanine (Free Acid)

Self-Validating Principle: Precipitation at the isoelectric point (pI) ensures the isolation of the zwitterionic amino acid while leaving inorganic salts and organic impurities in the mother liquor.

  • Dissolution: Suspend 2.42 g (10.0 mmol) of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in 20 mL of THF and 20 mL of distilled water.

  • Hydrolysis: Cool the mixture to 0 °C using an ice bath. Slowly add 0.50 g (12.0 mmol) of LiOH·H₂O. Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature (RT).

  • Monitoring: Stir for an additional 2–3 hours. Verify the complete consumption of the starting material via TLC (Eluent: EtOAc/Hexane 1:1, visualized with Ninhydrin stain).

  • Precipitation: Once complete, concentrate the mixture under reduced pressure to remove the THF. Cool the remaining aqueous solution to 0 °C and carefully add 1M HCl dropwise until the pH reaches ~6.0 (the approximate pI of the amino acid). A thick white/pale-yellow precipitate will form.

  • Isolation: Filter the precipitate through a Büchner funnel, wash thoroughly with ice-cold water (2 × 10 mL) followed by cold ethanol (5 mL), and dry under high vacuum to yield the free amino acid.

Protocol B: Synthesis of N-Boc-D-4-nitrophenylalanine

Self-Validating Principle: Washing the basic aqueous layer with an organic solvent prior to acidification removes unreacted Boc₂O, guaranteeing the purity of the final extracted product.

  • Preparation: Suspend 2.10 g (10.0 mmol) of D-4-nitrophenylalanine in a mixture of 1,4-Dioxane (20 mL) and Water (20 mL).

  • Basification: Add 2.12 g (20.0 mmol, 2.0 eq) of Na₂CO₃. The first equivalent deprotonates the carboxylic acid, while the second ensures the amine remains unprotonated and nucleophilic. Cool the solution to 0 °C.

  • Protection: Add 2.40 g (11.0 mmol, 1.1 eq) of Boc₂O dropwise. Allow the reaction to warm to RT and stir vigorously overnight (12–16 hours).

  • Purification (Aqueous Wash): Concentrate the mixture in vacuo to remove the dioxane. Add 20 mL of water and wash the basic aqueous phase with Ethyl Acetate (EtOAc) (2 × 15 mL) to extract unreacted Boc₂O and non-acidic impurities. Discard the organic washes.

  • Acidification & Extraction: Cool the aqueous layer to 0 °C and carefully acidify to pH 2–3 using 1M KHSO₄. (Note: KHSO₄ is preferred over HCl to prevent premature acid-catalyzed Boc cleavage). Extract the acidified aqueous layer with EtOAc (3 × 20 mL).

  • Isolation: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford N-Boc-D-4-nitrophenylalanine as a solid.

Protocol C: Synthesis of N-Fmoc-D-4-nitrophenylalanine

Self-Validating Principle: Utilizing NaHCO₃ prevents base-catalyzed Fmoc degradation, while Fmoc-OSu ensures selective N-acylation without generating mixed anhydrides.

  • Preparation: Suspend 2.10 g (10.0 mmol) of D-4-nitrophenylalanine in a mixture of Acetone (25 mL) and Water (25 mL).

  • Basification: Add 1.68 g (20.0 mmol, 2.0 eq) of NaHCO₃. Cool the suspension to 0 °C.

  • Protection: Dissolve 3.54 g (10.5 mmol, 1.05 eq) of Fmoc-OSu in a minimal amount of acetone (approx. 10 mL) and add it dropwise to the reaction mixture. Stir at 0 °C for 1 hour, then warm to RT and stir for 12 hours.

  • Purification (Aqueous Wash): Evaporate the acetone under reduced pressure. Dilute the remaining aqueous phase with 30 mL of water and wash with Diethyl Ether (2 × 20 mL) to remove unreacted Fmoc-OSu and organic byproducts. Discard the ether washes.

  • Acidification & Extraction: Cool the aqueous phase to 0 °C and acidify to pH 2.0 using 1M HCl. (Note: The Fmoc group is highly stable to strong acids[3], making HCl perfectly safe here). Extract the precipitated product with EtOAc (3 × 25 mL).

  • Isolation: Combine the EtOAc extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Triturate the resulting residue with Hexane/Ether to yield highly pure N-Fmoc-D-4-nitrophenylalanine as a white to off-white powder.

References

  • Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines Source: PMC - NIH URL
  • WO2020178394A1 - Process for the preparation of degarelix Source: Google Patents URL
  • Fmoc - Lokey Lab Protocols Source: Wikidot URL
  • Large-Scale Syntheses of FMOC-Protected Non-Proteogenic Amino Acids: Useful Building Blocks for Combinatorial Libraries Source: ACS Publications URL

Sources

Method

Application Note: (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate as a Chiral Building Block in Peptidomimetic Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Process Scientists in Drug Development Content Focus: Structural rationale, synthetic workflows, and self-validating protocols for unnatural D-amino acid integration....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Process Scientists in Drug Development Content Focus: Structural rationale, synthetic workflows, and self-validating protocols for unnatural D-amino acid integration.

Structural Rationale and Chemical Causality

The molecule (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (commonly referred to as D-4-nitrophenylalanine methyl ester hydrate) is a highly versatile, non-natural chiral building block. In modern drug discovery, the integration of D-phenylalanine derivatives is a proven strategy to overcome the pharmacokinetic limitations of natural peptides, such as rapid proteolytic degradation and poor membrane permeability [1].

The specific architectural features of this building block dictate its utility in rational drug design:

  • D-Stereocenter (R-configuration): Induces specific reverse-turn conformations (e.g., β -turns) in peptidomimetics. This spatial trajectory is critical for binding to allosteric or widely open protease pockets and confers absolute resistance to endogenous L-specific proteases.

  • p-Nitro Aromatic System: Acts as both a pharmacophore and a synthetic handle. In target binding, the electron-deficient nitroarene can engage in unique π

    π stacking or dipole interactions. Synthetically, it serves as a masked aniline; it remains inert during iterative peptide coupling cycles and can be orthogonally reduced to a primary amine for late-stage functionalization.
  • Methyl Ester Protection: Temporarily masks the C-terminus, preventing self-condensation or polymerization during N-terminal acylation. The ester is easily cleaved under mild saponification conditions that do not disturb the stereocenter or the nitro group.

  • Hydrate Form: The crystalline hydrate ensures the compound is a stable, non-hygroscopic solid. This physical property is crucial for precise stoichiometric weighing during high-throughput parallel synthesis or GMP scale-up.

Field-Proven Applications in Drug Discovery

A. Synthesis of Highly Selective Cyclic Plasmin Inhibitors

Plasmin is a trypsin-like serine protease targeted for antifibrinolytic therapy during major surgeries. Achieving selectivity against related proteases (e.g., thrombin, factor Xa) is notoriously difficult due to highly conserved active sites.

By incorporating D-4-nitrophenylalanine into a cyclic peptide scaffold, researchers successfully directed the synthetic side chain into the widely open S3/S4 pocket of plasmin [2]. The D-configuration forces the p-nitrobenzyl group into an optimal vector for binding, while the steric bulk of the nitro group clashes with the narrower pockets of off-target proteases. This causality results in sub-nanomolar potency and exceptional selectivity.

Table 1: Selectivity Profile of D-4-Nitrophenylalanine-Based Cyclic Plasmin Inhibitors

Target ProteaseInhibition Constant ( Ki​ )Selectivity Ratio (vs. Plasmin)
Plasmin 0.2 nM1x (Reference)
Trypsin 15.0 nM75x
Thrombin > 1000 nM> 5000x
Factor Xa > 1000 nM> 5000x
Plasma Kallikrein > 1000 nM> 5000x

Quantitative data synthesized from structure-activity relationship (SAR) studies on macrocyclic inhibitors [2].

B. Orthogonal Synthesis of the GnRH Antagonist Degarelix

Degarelix, a blockbuster drug for advanced prostate cancer, contains complex unnatural amino acids, including D-4-aminophenylalanine derivatives functionalized with dihydroorotic acid (Hor) or carbamoyl (Cbm) groups.

Attempting to build these complex side-chains directly during Solid-Phase Peptide Synthesis (SPPS) leads to severe base-catalyzed side reactions, such as hydantoin formation during Fmoc deprotection. To circumvent this, process chemists utilize a p-nitro-phenylalanine precursor. The nitro group remains completely inert during the iterative peptide backbone assembly. Once the backbone is secured, the nitro group is reduced to an amine and functionalized, drastically improving the overall yield and API purity [3].

Synthetic Workflow Visualization

The following diagram illustrates the logical progression of utilizing (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in a solution-phase peptidomimetic synthesis workflow.

G Start 1. Starting Material (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Coupling 2. N-Terminal Acylation (Fmoc-AA-OH, HATU, DIPEA) Start->Coupling Peptide Bond Formation Hydrolysis 3. C-Terminal Saponification (LiOH, THF/H2O) Coupling->Hydrolysis Ester Deprotection Reduction 4. Nitro Reduction (Pd/C, H2 or SnCl2) Hydrolysis->Reduction Reveal p-Amine Functionalization 5. Amine Derivatization (Urea/Amide Formation) Reduction->Functionalization Side-chain Modification Product 6. Target Peptidomimetic (e.g., Plasmin Inhibitor) Functionalization->Product Final Assembly & Purification

Workflow for integrating D-4-nitrophenylalanine methyl ester into peptidomimetics.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must not only list steps but include built-in In-Process Controls (IPCs) to validate chemical transformations in real-time.

Protocol A: Solution-Phase N-Terminal Acylation

Objective: Couple an N-protected amino acid to the free amine of the building block without inducing epimerization.

  • Preparation: Dissolve 1.0 eq of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate and 1.1 eq of the incoming Fmoc-Amino Acid in anhydrous DMF (0.2 M concentration).

  • Activation: Add 1.1 eq of HATU. Cool the mixture to 0 °C using an ice bath. Causality: Cooling minimizes the risk of oxazolone formation, which is the primary pathway for α -carbon epimerization during activation.

  • Base Addition: Dropwise add 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Stir at 0 °C for 15 minutes, then allow to warm to room temperature for 2 hours.

  • Self-Validation (IPC): Monitor via LC-MS. The primary amine starting material ( [M+H]+=225.2 ) should disappear. A positive Kaiser test (ninhydrin) on a spotted TLC plate will transition from deep blue (free amine) to yellow (fully coupled), visually confirming reaction completion.

Protocol B: Mild C-Terminal Saponification

Objective: Remove the methyl ester protecting group to expose the free carboxylic acid for subsequent chain elongation.

  • Solvent System: Dissolve the coupled intermediate in a 3:1:1 mixture of THF:MeOH:H 2​ O. Causality: This specific ratio ensures complete solubility of the organic intermediate while providing enough aqueous phase for the hydroxide nucleophile.

  • Hydrolysis: Add 1.5 eq of Lithium Hydroxide monohydrate (LiOH·H 2​ O) at 0 °C. Stir for exactly 1.5 hours. Causality: Prolonged exposure to strong bases or elevated temperatures will cause racemization of the D-stereocenter.

  • Quenching: Acidify the mixture to pH 3 using 1M HCl to precipitate the free carboxylic acid.

  • Self-Validation (IPC): Analyze the product via LC-MS. A successful saponification yields a mass shift of -14 Da (loss of the −CH2​ group). Furthermore, chiral HPLC against an L-enantiomer standard must be performed to validate that the enantiomeric excess (ee) remains >99%.

Protocol C: Orthogonal Nitro Group Reduction

Objective: Convert the p-nitro group to a p-amino group for late-stage functionalization.

  • Catalyst Selection:

    • Standard Route: Use 10% Pd/C under a Hydrogen atmosphere (1 atm) in Methanol.

    • Orthogonal Route: If the peptide contains sulfur residues (which poison Pd catalysts) or halogens (prone to dehalogenation), dissolve the intermediate in EtOAc and add 5.0 eq of Tin(II) chloride dihydrate (SnCl 2​ ·2H 2​ O). Reflux for 3 hours.

  • Self-Validation (IPC): The reduction is accompanied by a distinct visual cue: the characteristic pale yellow hue of the nitroaromatic solution will turn colorless upon conversion to the aniline. LC-MS will confirm a mass shift of -30 Da (loss of two oxygen atoms and addition of two protons).

References

  • Tomoiagă, R. B., Nagy, L. C., Boros, K., Moisă, M. E., & Bencze, L. C. (2025). Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines. ACS Catalysis, 15(9), 7361-7389.[Link]

  • Saupe, S. M., Leubner, S., Betz, M., Klebe, G., & Steinmetzer, T. (2013). Development of New Cyclic Plasmin Inhibitors with Excellent Potency and Selectivity. Journal of Medicinal Chemistry, 56(3), 820-831.[Link]

  • Fresenius Kabi iPSUM S.r.l. (2020). Process for the preparation of degarelix. World Intellectual Property Organization.
Application

Ester hydrolysis procedures for (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate

Stereoretentive Ester Hydrolysis of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate: A Technical Guide Executive Overview (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate—frequently referred to as D-4-nitrop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Stereoretentive Ester Hydrolysis of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate: A Technical Guide

Executive Overview

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate—frequently referred to as D-4-nitrophenylalanine methyl ester hydrate—is a highly specialized unnatural amino acid derivative utilized in the synthesis of complex peptides, integrin inhibitors, and advanced targeted therapeutics[1]. The conversion of this methyl ester to its corresponding free carboxylic acid (D-4-nitrophenylalanine) requires precise hydrolytic conditions. The primary synthetic challenge in this transformation is the preservation of the delicate (R)-stereocenter at the α -carbon, which is highly susceptible to base-catalyzed epimerization.

This application note details a self-validating, stereoretentive protocol utilizing mild alkaline hydrolysis to ensure high yields while maintaining >98% enantiomeric excess (ee).

Mechanistic Insights: The Causality of Reagent Selection

In drug development, understanding the mechanistic "why" behind a protocol is as critical as the "how." The substrate features a strongly electron-withdrawing para-nitro group on the phenyl ring. This functional group exerts a significant inductive effect that increases the acidity of the α -proton. If harsh, uncoordinated bases (such as NaOH or KOH) are used at elevated temperatures, the base readily abstracts this α -proton, generating an enolate intermediate that leads to rapid racemization.

To circumvent this, our protocol employs Lithium Hydroxide (LiOH) in a mixed Tetrahydrofuran (THF) and water solvent system[2]. This choice is a deliberate mechanistic safeguard:

  • Lewis Acid Coordination: The lithium cation ( Li+ ) acts as a mild Lewis acid. It chelates both the carbonyl oxygen of the ester and the α -amino group. This coordination increases the electrophilicity of the carbonyl carbon, allowing the hydroxide nucleophile to attack efficiently at lower temperatures (0 °C).

  • Stereochemical Fidelity: By enabling the reaction to proceed at 0 °C to room temperature, the thermal energy remains insufficient for α -proton abstraction, thereby locking the stereocenter and preserving the (R)-configuration[2].

  • Biphasic Homogenization: The THF/Water (1:1 v/v) system ensures that both the highly polar LiOH and the organic-soluble methyl ester remain in a homogenous reactive phase, preventing localized concentration spikes that could lead to side reactions.

Process Visualization

Workflow Start Starting Material (R)-Methyl 2-amino-3-(4-nitrophenyl) propanoate hydrate Solvent Dissolution THF:H2O (1:1 v/v) at 0 °C Start->Solvent Reaction Alkaline Hydrolysis LiOH·H2O (1.2 eq), 0 °C to RT Solvent->Reaction Monitor Reaction Monitoring (TLC / HPLC until completion) Reaction->Monitor Quench Isoelectric Quenching 1N HCl to pH 5.5 - 6.0 (pI) Monitor->Quench Isolate Isolation Filtration & Cold Wash Quench->Isolate End Final Product D-4-Nitrophenylalanine Isolate->End

Workflow for the stereoretentive ester hydrolysis of D-4-nitrophenylalanine methyl ester.

Experimental Protocol: Step-by-Step Methodology

Materials Required:

  • (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (1.0 equivalent)

  • Lithium hydroxide monohydrate ( LiOH⋅H2​O , 1.2 equivalents)

  • Tetrahydrofuran (THF), HPLC grade

  • Distilled Water ( diH2​O )

  • 1N Hydrochloric acid (HCl)

  • pH test strips or a calibrated pH meter

Step 1: Reagent Preparation and Dissolution

  • Weigh the (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate and transfer it to a round-bottom flask equipped with a magnetic stir bar.

  • Add a 1:1 (v/v) mixture of THF and diH2​O (approximately 10 mL of total solvent per gram of substrate). Stir until the substrate is fully dissolved or forms a fine, uniform suspension. Causality Focus: The hydrate form of the starting material introduces trace water, making the exact calculation of equivalents critical. Ensure the molecular weight used for calculations accounts for the water of hydration to avoid overloading the system with base.

Step 2: Controlled Alkaline Hydrolysis

  • Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0 °C for 15 minutes.

  • Dissolve 1.2 equivalents of LiOH⋅H2​O in a minimal amount of diH2​O and add it dropwise to the reaction mixture over 10 minutes.

  • Maintain the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to slowly warm to room temperature (20–25 °C). Causality Focus: Dropwise addition prevents exothermic localized heating, which is the primary trigger for unwanted epimerization[2].

Step 3: Reaction Monitoring

  • Monitor the reaction progress via TLC (Dichloromethane:Methanol 9:1) or LC-MS. The starting material ester will appear as a higher Rf​ spot, while the highly polar zwitterionic product will remain at the baseline.

  • The reaction is typically complete within 2 to 4 hours.

Step 4: Isoelectric Quenching and Isolation (Self-Validating Step)

  • Once complete, return the flask to the ice bath (0 °C).

  • Carefully add 1N HCl dropwise while continuously monitoring the pH.

  • Stop the addition when the pH reaches exactly 5.5 to 6.0. Causality Focus: This is the isoelectric point (pI) of D-4-nitrophenylalanine. At this pH, the molecule exists almost exclusively as a neutral zwitterion, which has the lowest aqueous solubility. A sudden, thick precipitation of the product at this pH serves as a self-validating indicator that the hydrolysis was successful and the target molecule has been formed.

  • Filter the resulting precipitate through a highly retentive sintered glass funnel.

  • Wash the filter cake with ice-cold water (to remove LiCl salts) followed by a small volume of cold ethanol or diethyl ether (to remove unreacted ester and trace organic impurities).

  • Dry the solid under high vacuum at 40 °C to constant weight.

Quantitative Data & Quality Metrics

The following table summarizes the critical reaction parameters and expected analytical metrics for this protocol.

ParameterTarget ValueMechanistic Rationale
Temperature 0 °C warming to 25 °CSuppresses thermal α -proton abstraction, preventing racemization.
Base Equivalents 1.2 eq LiOH⋅H2​O Provides sufficient hydroxide for complete conversion without excess alkalinity.
Solvent Ratio THF: H2​O (1:1 v/v)Solubilizes both the organic ester and the inorganic base into a single phase.
Quench pH 5.5 - 6.0Matches the isoelectric point (pI) to force zwitterion precipitation.
Expected Yield 85% - 92%High efficiency driven by lithium-carbonyl coordination.
Enantiomeric Excess > 98% eeValidates the stereoretentive nature of the low-temperature LiOH protocol.

Troubleshooting Guide

  • Issue: No precipitate forms during the pH adjustment.

    • Cause/Fix: The reaction may not have gone to completion (leaving the starting ester in the THF layer), or the pH overshot the pI. If the pH drops too low (< 3), the amino group becomes fully protonated ( NH3+​ ), making the molecule highly water-soluble. Carefully back-titrate with 0.1N NaOH to pH 5.5.

  • Issue: Product shows reduced optical rotation (racemization).

    • Cause/Fix: The reaction temperature exceeded 25 °C during base addition, or a stronger base (like NaOH) was mistakenly substituted. Always maintain 0 °C during the initial contact with the base.

References

  • Title: Total Synthesis and Antimicrobial Activity of a Natural Cycloheptapeptide of Marine Origin Source: MDPI (Molecules) URL:[Link]

  • Title: Exploring N-Arylsulfonyl-l-proline Scaffold as a Platform for Potent and Selective αvβ1 Integrin Inhibitors Source: National Institutes of Health (PMC) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting poor solubility of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in DMF or DMSO

Resolving Poor Solubility of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate in DMF/DMSO Target Audience: Researchers, Analytical Scientists, and Peptide Chemists Document Type: Advanced Troubleshooting & Mechanis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Resolving Poor Solubility of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate in DMF/DMSO

Target Audience: Researchers, Analytical Scientists, and Peptide Chemists Document Type: Advanced Troubleshooting & Mechanistic Guide

Executive Summary & The Solubility Paradox

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (also known as D-4-nitrophenylalanine methyl ester hydrate) is a highly polar, low-molecular-weight organic compound. Theoretically, it should exhibit near-infinite solubility in strong polar aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).

When researchers encounter a sudden inability to dissolve this compound in DMF or DMSO—often observing a cloudy suspension or an insoluble "brick" at the bottom of the vial—the issue is rarely related to solvent quality. As a Senior Application Scientist, I frequently see this specific failure mode: the compound has not failed to dissolve; rather, the compound has chemically transformed into a highly insoluble degradant during storage.

Root Cause Analysis: The Causality of Degradation

The root cause lies in the intrinsic reactivity of the molecule's specific form. The compound is supplied as a free base hydrate , not as a stabilized salt (e.g., hydrochloride or trifluoroacetate).

Free base amino acid methyl esters are notoriously unstable during storage at room temperature[1]. They undergo a spontaneous, autocatalytic degradation pathway:

  • Intermolecular Aminolysis: The nucleophilic primary amine ( −NH2​ ) of one monomer attacks the electrophilic ester carbonyl ( −COOCH3​ ) of an adjacent monomer, releasing methanol and forming a linear dipeptide intermediate[2].

  • Intramolecular Cyclization: The linear dipeptide rapidly undergoes a second internal nucleophilic attack, cyclizing to form a 2,5-diketopiperazine (DKP) derivative[3].

Why is the DKP insoluble? Diketopiperazines possess a rigid, planar, six-membered ring structure. The opposing amide bonds create a perfect geometric arrangement for extensive, highly stable intermolecular hydrogen-bonded lattices. The lattice energy of this DKP network is so immense that it overcomes the solvation energy of even the most aggressive polar aprotic solvents like DMF and DMSO[3].

Additionally, the presence of the "hydrate" (water molecules) in the crystal lattice can facilitate localized ester hydrolysis, forming zwitterionic free acids, which also exhibit reduced solubility in organic solvents compared to their ester counterparts[1].

Mechanistic Pathway Visualization

DKP_Formation A Monomer (Free Base) Soluble in DMF/DMSO A->A Improper Storage (RT, Moisture) B Linear Dipeptide Intermediate A->B Intermolecular Aminolysis (- MeOH) C 2,5-Diketopiperazine (DKP) Highly Insoluble Lattice B->C Intramolecular Cyclization (- MeOH)

Caption: Degradation of amino acid methyl ester free base into insoluble diketopiperazine.

Quantitative Data: Monomer vs. Degradant Profiling

To troubleshoot effectively, you must compare the physicochemical properties of your current material against the expected profile of the intact monomer.

PropertyIntact Monomer (Free Base)Diketopiperazine (DKP) DegradantZwitterion (Hydrolysis)
Molecular Weight 224.21 g/mol 384.34 g/mol 210.19 g/mol
LC-MS (ESI+) m/z 225.2 [M+H]⁺385.3 [M+H]⁺211.2 [M+H]⁺
Solubility (DMSO) > 50 mg/mL (Clear solution)< 1 mg/mL (Cloudy suspension)< 5 mg/mL (Requires heat)
Ninhydrin Test Positive (Deep Purple)Negative (Colorless/Faint Yellow)Positive (Purple)
IR Spectroscopy ~1740 cm⁻¹ (Ester C=O)~1670 cm⁻¹ (Amide C=O)~1600 cm⁻¹ (Carboxylate)
Self-Validating Diagnostic Protocols

Do not immediately discard the batch or blame the solvent. Use this self-validating workflow to prove the chemical state of your material.

Protocol A: Rapid Colorimetric Validation (Ninhydrin Test)

Causality Check: The Ninhydrin reagent specifically reacts with primary amines. If the compound has cyclized into a DKP, the primary amines have been converted into secondary amides, and the test will fail.

  • Preparation: Dissolve 1 mg of the suspect powder in 1 mL of 50% ethanol/water (use suspension if insoluble).

  • Reaction: Add 2 drops of 2% Ninhydrin solution (in ethanol).

  • Incubation: Heat the vial at 95°C for 3 minutes.

  • Validation:

    • Deep Purple/Blue: Primary amine is intact. Insolubility may be due to severe hydration/phase separation.

    • Colorless/Faint Yellow: Primary amine is consumed. DKP formation is confirmed.

Protocol B: LC-MS Supernatant Analysis

If the Ninhydrin test is ambiguous, mass spectrometry will provide definitive proof[4].

  • Extraction: Add 10 mg of the suspect powder to 1 mL of LC-MS grade DMSO. Vortex for 5 minutes.

  • Centrifugation: Centrifuge at 10,000 x g for 3 minutes to pellet the insoluble DKP lattice.

  • Sampling: Carefully extract 10 µL of the supernatant and dilute into 990 µL of Acetonitrile/Water (50:50 with 0.1% Formic Acid).

  • Analysis: Run a standard positive ESI scan. Look for the dominant peak at m/z 385.3 (DKP) rather than the expected 225.2 (Monomer).

Corrective Actions & Preventative Methodologies

If your material has converted to DKP, it cannot be easily salvaged without harsh hydrolysis that would destroy the ester group. You must procure a fresh batch. Once a fresh batch is acquired, immediate stabilization is required.

Protocol C: In Situ Stabilization (Conversion to Hydrochloride Salt)

Causality Check: Protonating the primary amine to form an −NH3+​ salt completely eliminates its nucleophilicity, permanently halting the intermolecular attack and preventing DKP formation[1].

  • Dissolution: Immediately upon receiving a fresh batch of the free base hydrate, dissolve it in anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM) at a concentration of 0.1 M.

  • Acidification: Place the flask in an ice bath (0°C). Slowly dropwise add 1.05 equivalents of 4M HCl in dioxane under vigorous stirring.

  • Precipitation: The stable hydrochloride salt will rapidly precipitate as a fine white powder.

  • Isolation: Filter the precipitate under a vacuum, wash twice with cold diethyl ether, and dry under a high vacuum. The resulting salt will be infinitely stable at room temperature and highly soluble in DMF/DMSO.

Frequently Asked Questions (FAQs)

Q: Can I just heat the DMSO to 80°C to force the compound into solution? A: No. If the compound is partially degraded, applying heat will exponentially accelerate the thermal cyclization of any remaining intact monomer into DKP. You will actively destroy whatever viable compound is left.

Q: Why do chemical suppliers sell this as a free base hydrate if it is so unstable? A: Free bases are often required for immediate downstream peptide coupling reactions where salt neutralization (adding a base like DIPEA) might introduce unwanted water, steric hindrance, or side reactions. It is sold for immediate use, not for long-term shelf storage at room temperature.

Q: My Ninhydrin test was purple, but it still won't dissolve in DMF. What is happening? A: If the primary amine is intact, the compound may have hydrolyzed into the zwitterionic free acid due to the water of hydration. Zwitterions have notoriously poor solubility in pure DMF/DMSO. Try adding 5-10% water or a volatile buffer to your DMSO to disrupt the zwitterionic ionic lattice.

References
  • [3] Title: Convergent Synthesis of Complex Diketopiperazines Derived from Pipecolic Acid Scaffolds and Parallel Screening against GPCR Targets | Source: The Journal of Organic Chemistry (ACS Publications) | URL: [Link]

  • [2] Title: Synthesis of Mono-Boc-2,5-Diketopiperazine: A Key Building Block for Amide and Peptide Synthesis | Source: The Journal of Organic Chemistry (ACS Publications) | URL: [Link]

  • [1] Title: 1 Protection Reactions | Source: Wiley-VCH | URL: [Link]

  • [4] Title: Quality Control in Targeted GC-MS for Amino Acid-OMICS | Source: PubMed Central (PMC) | URL: [Link]

Sources

Optimization

Overcoming steric hindrance when coupling (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals dealing with the specific chemical challenges of coupling (R)-Methyl 2-amino-3-(4-ni...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals dealing with the specific chemical challenges of coupling (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate .

As a derivative of D-4-nitrophenylalanine, this building block presents two distinct barriers to efficient amide bond formation:

  • The Hydrate Factor: The compound contains bound crystal water. In coupling reactions, water acts as a highly mobile, competing nucleophile that will rapidly hydrolyze activated acyl species.

  • The Steric Factor: The bulky 4-nitrophenyl moiety on the alpha-carbon severely restricts the conformational space around the alpha-amine, hindering the trajectory of the incoming carboxylic acid[1].

To ensure high-yield synthesis, both the hydration state and the steric bulk must be systematically addressed.

Reaction Troubleshooting Workflow

G Start Hydrated (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Drying Azeotropic Drying (MeCN or Toluene) Start->Drying Removes crystal water Failure Hydrolysis of Active Ester Start->Failure If water is retained Activation Carboxyl Pre-activation (COMU + DIEA) Drying->Activation Anhydrous amine ready Coupling Microwave-Assisted Coupling (75°C) Activation->Coupling Overcomes steric bulk Success High-Yield Amide Bond Formation Coupling->Success Complete conversion

Workflow for overcoming hydration and steric hindrance during bulky amino acid coupling.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My coupling reaction stalls at 30% yield when using standard EDC/HOBt. Why is this happening? A1: The failure is twofold. First, traditional carbodiimide/HOBt chemistry lacks the electrophilic reactivity required to overcome the steric clash induced by the bulky 4-nitrophenyl group[1]. Second, if the hydrate was not desiccated prior to the reaction, the stoichiometric water outcompeted your sterically hindered amine, hydrolyzing the activated OBt-ester back to the starting carboxylic acid. Solution: You must dry the amine and switch to a highly reactive, third-generation uronium-type coupling reagent like COMU or HATU[2].

Q2: How exactly should I handle the "hydrate" form before setting up the reaction? A2: Standard vacuum desiccation is often insufficient to remove tightly bound crystal water. You must perform azeotropic drying . Solution: Dissolve or suspend the amino acid ester in a solvent that forms a minimum-boiling azeotrope with water (such as acetonitrile or toluene). Evaporate the mixture under reduced pressure. Repeating this distillation cycle 2-3 times will completely strip the hydration sphere, yielding the anhydrous amine ready for coupling[3].

Q3: Which coupling reagent is best for this specific hindered amine? A3: COMU is highly recommended. COMU utilizes an Oxyma Pure leaving group and a morpholino carbon skeleton. The morpholino group acts as an internal hydrogen bond acceptor, significantly enhancing solubility and reactivity[4]. COMU matches or exceeds the coupling efficiency of HATU for sterically hindered sequences, while avoiding the explosive hazards and allergenic potential associated with benzotriazole derivatives (like HOBt and HOAt)[2][4].

Q4: Can microwave irradiation improve the coupling yield? A4: Yes. Microwave-assisted peptide synthesis (MAPS) provides the necessary thermal activation energy to overcome the high kinetic barrier caused by the sterically hindered alpha-carbon[5]. Heating the reaction to 75°C for 5–10 minutes in a microwave reactor dramatically increases conversion rates compared to room-temperature stirring.

Quantitative Comparison of Coupling Reagents

To select the optimal reagent, consider the following quantitative and qualitative parameters when dealing with bulky nitrophenylalanine derivatives.

Coupling ReagentLeaving GroupReactivity with Hindered AminesBase RequirementSafety & Byproduct Profile
EDC / HOBt OBtLow (Prone to stalling)2.0 - 3.0 equivExplosive risk (HOBt); difficult byproduct removal.
HATU OAtHigh2.0 - 3.0 equivExplosive risk (HOAt); potential for guanidinylation.
COMU Oxyma PureVery High1.0 - 2.0 equiv[4]Non-explosive; water-soluble byproducts[4].

Self-Validating Experimental Protocol

The following solution-phase methodology utilizes COMU to couple an Fmoc-protected amino acid to (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate. This protocol includes a self-validating colorimetric indicator inherent to COMU chemistry.

Phase 1: Azeotropic Drying of the Amine

  • Weigh the required amount of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (1.0 equiv) into a round-bottom flask.

  • Add 10 volumes of anhydrous acetonitrile (MeCN)[3].

  • Evaporate the solvent under reduced pressure (rotary evaporator) at 40°C.

  • Repeat the MeCN addition and evaporation two more times to ensure complete removal of crystal water. Purge the flask with Argon or Nitrogen.

Phase 2: Pre-Activation of the Carboxylic Acid

  • In a separate, dry reaction vial, dissolve the incoming Fmoc-amino acid (1.2 equiv) and COMU (1.2 equiv) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.3 M[4].

  • Add N,N-Diisopropylethylamine (DIEA) (2.4 equiv).

  • Self-Validation Step: Agitate for 1-2 minutes. The reaction mixture will undergo a distinct color change (typically to a yellow/orange hue depending on the base), confirming the successful formation of the highly reactive Oxyma active ester[6].

Phase 3: Amide Bond Formation

  • Dissolve the dried (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate from Phase 1 in a minimal amount of anhydrous DMF.

  • Transfer this amine solution into the pre-activated ester mixture.

  • Standard Method: Stir at room temperature for 1 to 2 hours.

  • Microwave Method (Recommended for severe hindrance): Irradiate the mixture in a microwave synthesizer at 75°C for 10 minutes[5].

  • Self-Validation Step: Monitor the reaction via HPLC or LC-MS. The disappearance of the color generated in Phase 2 often correlates with the consumption of the active ester, serving as a visual cue for reaction progression[6].

Phase 4: Workup

  • Dilute the reaction mixture with Ethyl Acetate.

  • Wash the organic layer sequentially with 5% aqueous NaHCO₃, 1M HCl, and brine. Note: COMU byproducts are highly water-soluble and will partition cleanly into the aqueous washes[4].

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the coupled dipeptide.

References

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids ACS Publications URL:[Link]

  • Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids CEM Corporation URL:[Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey ACS Publications URL: [Link]

  • Kinetics, Thermodynamics, and Scale-Up of an Azeotropic Drying Process ACS Publications URL:[Link]

Sources

Troubleshooting

Technical Support Center: A Comprehensive Guide to the Reduction of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate

Welcome to the technical support center dedicated to providing in-depth guidance on the reduction of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate. This resource is designed for researchers, scientists, and prof...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center dedicated to providing in-depth guidance on the reduction of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate. This resource is designed for researchers, scientists, and professionals in drug development, offering troubleshooting advice and frequently asked questions to navigate the complexities of this crucial chemical transformation. Our focus is on minimizing side reactions to ensure the highest yield and purity of the desired product, (R)-Methyl 2-amino-3-(4-aminophenyl)propanoate.

Frequently Asked Questions (FAQs)

Q1: My reduction of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is incomplete, resulting in a low yield of the desired amine. What are the likely causes?

A1: Incomplete reduction is a common issue that can often be attributed to several factors:

  • Insufficient Reducing Agent or Catalyst: Ensure the stoichiometry of your reducing agent is adequate. For catalytic hydrogenations, the catalyst loading may be too low, or it may have lost activity.

  • Poor Catalyst Activity: Catalysts like Palladium on carbon (Pd/C) or Raney Nickel can deactivate over time due to improper storage or handling. It is advisable to use a fresh batch of catalyst for optimal results.

  • Catalyst Poisoning: Impurities in your starting material, solvents, or even from the reaction atmosphere (like sulfur compounds) can poison the catalyst, drastically reducing its efficacy.[1][2]

  • Inadequate Reaction Conditions: Factors such as low hydrogen pressure, insufficient reaction time, or suboptimal temperature can lead to an incomplete reaction.

Q2: I am observing significant amounts of dimeric impurities (azoxy, azo, or hydrazo compounds) in my product mixture. How can I prevent their formation?

A2: The formation of these dimeric impurities arises from the condensation of intermediate nitroso and hydroxylamine species.[3][4][5] To minimize their formation:

  • Optimize Reaction Conditions: Ensure efficient mixing and a sufficient concentration of the reducing agent to promote the complete reduction of intermediates to the final amine.

  • Choice of Catalyst and Solvent: The choice of catalyst and solvent system can significantly influence the reaction pathway. For instance, certain catalytic systems are known to favor the direct reduction pathway over the condensation route.[4]

Q3: My methyl ester is being hydrolyzed during the reduction. How can I protect this functional group?

A3: Hydrolysis of the ester group is a concern, particularly under strongly acidic or basic conditions. To mitigate this:

  • Use Neutral Reaction Conditions: Opt for reduction methods that proceed under neutral or near-neutral pH. Catalytic transfer hydrogenation or certain borohydride-based systems can be excellent choices.[6][7][8]

  • Avoid Prolonged Reaction Times: Monitor the reaction progress closely using techniques like TLC or LC-MS and quench the reaction as soon as the starting material is consumed.

Troubleshooting Guide: Minimizing Specific Side Reactions

This guide provides a deeper dive into common side reactions encountered during the reduction of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate, offering detailed protocols and mechanistic insights for their mitigation.

Side Reaction 1: Formation of Dimeric Impurities (Azoxy, Azo, Hydrazo Compounds)

Mechanism of Formation:

The reduction of a nitro group proceeds through nitroso and hydroxylamine intermediates. These intermediates can condense to form an azoxy compound, which can be further reduced to azo and hydrazo species.

G Nitro R-NO2 Nitroso R-NO Nitro->Nitroso Hydroxylamine R-NHOH Nitroso->Hydroxylamine Azoxy R-N(O)=N-R Nitroso->Azoxy Condensation Amine R-NH2 Hydroxylamine->Amine Hydroxylamine->Azoxy Azo R-N=N-R Azoxy->Azo Reduction Hydrazo R-NH-NH-R Azo->Hydrazo Reduction Hydrazo->Amine Reduction

Caption: Reaction pathways in nitro group reduction.

Troubleshooting Protocol: Chemoselective Reduction using NaBH₄-FeCl₂

This method has been shown to be highly chemoselective for the reduction of nitro groups in the presence of esters, with high yields and minimal side product formation.[6][7][8]

Experimental Protocol:

  • To a stirred solution of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in a suitable solvent (e.g., a mixture of methanol and water), add FeCl₂ (1 equivalent) at room temperature.

  • Cool the mixture in an ice bath and add NaBH₄ (2.5 equivalents) portion-wise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • Upon completion, carefully quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography if necessary.

Data Presentation: Comparison of Reduction Methods

Reduction MethodTypical ReagentsAdvantagesDisadvantagesReference
Catalytic HydrogenationH₂, Pd/C or Raney NiHigh atom economy, clean reactionCatalyst poisoning, potential for over-reduction, requires specialized equipment[2][9]
Metal/Acid ReductionFe/HCl or Sn/HClCost-effective, robustHarsh acidic conditions, difficult workup to remove metal salts[1][10]
Borohydride SystemNaBH₄/FeCl₂High chemoselectivity, mild conditionsStoichiometric reagents[6][7][8]
Side Reaction 2: Hydrolysis of the Methyl Ester

Mechanism of Formation:

Under strongly acidic or basic conditions, the methyl ester can undergo hydrolysis to the corresponding carboxylic acid.

G cluster_base Base-Catalyzed Hydrolysis cluster_acid Acid-Catalyzed Hydrolysis Ester R-COOCH₃ Acid R-COOH Ester->Acid Hydrolysis Base OH⁻ Acid_cat H⁺ Ester_H R-COOCH₃ Acid_H R-COOH Ester_H->Acid_H Hydrolysis

Caption: Ester hydrolysis under acidic or basic conditions.

Troubleshooting Workflow:

G Start Ester Hydrolysis Observed? Method Current Reduction Method Start->Method Acid_Base Is the method strongly acidic or basic? Method->Acid_Base Switch_Method Switch to a neutral reduction method Acid_Base->Switch_Method Yes Optimize Optimize reaction time and temperature Acid_Base->Optimize No End Problem Resolved Switch_Method->End Check_Purity Check purity of starting materials and reagents Optimize->Check_Purity Check_Purity->End

Caption: Troubleshooting workflow for ester hydrolysis.

Recommended Protocol: Catalytic Transfer Hydrogenation

This method avoids the use of high-pressure hydrogen gas and typically proceeds under neutral conditions, thus preserving the ester functionality.

Experimental Protocol:

  • In a round-bottom flask, dissolve (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in a suitable solvent (e.g., methanol or ethanol).

  • Add a hydrogen donor, such as ammonium formate or cyclohexene, in excess.

  • Add a catalytic amount of Pd/C (5-10 mol%).

  • Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst.

  • Wash the celite pad with the reaction solvent.

  • Combine the filtrates and remove the solvent under reduced pressure to obtain the crude product.

  • Purify as needed.

References

  • Zhou, Z.-H., et al. (2022). Selective Nitro Reduction of Ester Substituted Nitroarenes by NaBH4-FeCl2. Pharmaceutical Fronts, 4(1), e1-e7. [Link]

  • University of St. Thomas. (n.d.). AR7. Side Chain Reduction: Nitro Groups. [Link]

  • Francke, R., & Schille, B. (2021). Nitro Substrates in Reductive Electrosynthesis: A Review. ACS Catalysis, 11(11), 6849–6875. [Link]

  • C&CS. (n.d.). Hydrogenation of nitro compounds. [Link]

  • Ravilova, L. A., et al. (2019). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry, 35(1), 13-26. [Link]

  • Ashenhurst, J. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]

  • Penning, T. M. (2015). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Chemical Research in Toxicology, 28(7), 1313–1322. [Link]

  • JRF Global. (2023, December 30). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. [Link]

  • de Koning, P. D., et al. (2004). Accelerated Process Development of Pharmaceuticals: Selective Catalytic Hydrogenations of Nitro Compounds Containing Other Functionalities. Organic Process Research & Development, 8(3), 455–460. [Link]

  • Skowerski, K., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2531–2536. [Link]

  • MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. [Link]

  • Google Patents. (1949).
  • GSRS. (n.d.). METHYL (2R)-3-(4-AMINOPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)PROPANOATE. [Link]

  • ResearchGate. (2018, April 24). Which one is the best procedure for the reduction of aromatic nitro compounds?[Link]

  • PubChem. (n.d.). Methyl 3-(4-aminophenyl)propanoate. [Link]

  • Organic Syntheses. (n.d.). pyrimidinecarboxylic acid, 2-(1,1-dimethylethyl)-3,4-dihydro-4-oxo-, methyl ester, (R)- or (S)-. [Link]

  • Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. [Link]

  • MDPI. (2023). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. [Link]

  • ResearchGate. (2025, August 5). Preparation of Chiral β-Enamino Esters from Methyl Propiolate: Synthesis of Chiral Methyl 1-Substituted 6-Oxo-1,4,5,6-tetrahydropyridine-3-carboxylates. [Link]

  • AIR Unimi. (n.d.). REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). Nitro Reduction. [Link]

  • Pharmaffiliates. (n.d.). Methyl (R)-2-amino-3-(4-nitrophenyl)propanoate. [Link]

Sources

Optimization

Best storage conditions to prevent degradation of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate

Welcome to the Technical Support Center for (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate . This guide is engineered for researchers, analytical scientists, and drug development professionals who require uncompr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate . This guide is engineered for researchers, analytical scientists, and drug development professionals who require uncompromising chemical integrity in their synthetic workflows.

Because this compound is a non-natural D-amino acid derivative featuring a labile methyl ester, a photolabile nitroaromatic ring, and internal crystalline water (hydrate), it is highly susceptible to specific environmental degradation pathways. This guide provides the mechanistic causality behind these pathways, troubleshooting FAQs, and field-proven protocols to ensure a self-validating storage system.

Part 1: Mechanistic Insights into Compound Degradation

To prevent degradation, one must first understand the thermodynamic and kinetic drivers that compromise the molecule.

  • Ester Hydrolysis (The Hydrate Dilemma): The methyl ester acts as a crucial protecting group during peptide synthesis. However, because this compound is a hydrate, water is stoichiometrically locked within its crystal lattice. If exposed to thermal fluctuations, this internal water becomes highly mobile, acting as a nucleophile that drives the hydrolysis of the ester back to the free carboxylic acid[1].

  • Photoreduction of the Nitro Group: The 4-nitrophenyl moiety is a strong chromophore. Exposure to UV/Vis light (particularly in the 330–400 nm range) excites the nitro group, triggering photoreduction pathways that generate nitroso, hydroxylamine, or complex azo-polymeric byproducts[2][3].

  • Base-Catalyzed Racemization: The α -proton of the (R)-enantiomer is rendered slightly acidic by the electron-withdrawing methyl ester and the inductive pull of the nitrophenyl group. Exposure to trace basic fumes (e.g., ammonia in laboratory refrigerators) causes reversible deprotonation, leading to racemization into the (S)-enantiomer and a catastrophic loss of chiral purity[4].

DegradationMechanisms Compound (R)-Methyl 2-amino-3- (4-nitrophenyl)propanoate Hydrate Moisture Thermal Flux (Hydrate Mobilization) Compound->Moisture Light UV/Vis Light (330-400 nm) Compound->Light Base Trace Base / Amine Fumes Compound->Base Hydrolysis Ester Hydrolysis Moisture->Hydrolysis Nucleophilic Attack Photodegradation Photoreduction Light->Photodegradation NO2 Excitation Racemization α-Carbon Racemization Base->Racemization Proton Abstraction FreeAcid Free Amino Acid Hydrolysis->FreeAcid Nitroso Nitroso Byproducts Photodegradation->Nitroso Diastereomers (S)-Enantiomer Racemization->Diastereomers

Figure 1: Environmental triggers and resulting degradation pathways of the target compound.

Part 2: Troubleshooting Guide & FAQs

Q1: My HPLC chromatogram shows a new peak with a shorter retention time, and my downstream peptide coupling yields have plummeted. What happened? A1: This is the hallmark of ester hydrolysis . The methyl ester has hydrolyzed into (R)-2-amino-3-(4-nitrophenyl)propanoic acid. Because the free carboxylic acid is significantly more polar than the ester, it elutes earlier on a reverse-phase C18 column. The loss of the protecting group prevents the intended coupling reactions. Corrective Action: Ensure the compound is stored strictly at 0-5°C in a desiccator to freeze internal hydrate dynamics and prevent external moisture ingress[5][6].

Q2: The compound powder has shifted from a pale yellow to a dark, brownish hue. Is it still usable? A2: No. The color shift is a visual indicator of photodegradation . The 4-nitrophenyl group has absorbed UV/Vis light, triggering a photoreduction cascade that generates highly colored, reactive nitroso- or azo-derivatives[7]. Corrective Action: Discard the degraded batch. Always store future aliquots in amber glass vials or wrap the container entirely in aluminum foil[2].

Q3: My final synthesized peptide is showing diastereomeric impurities, but I started with the pure (R)-enantiomer. How did it racemize during storage? A3: If the compound was exposed to transient warming or trace basic fumes (e.g., volatile amines stored in the same refrigerator), the α -carbon underwent reversible deprotonation[4]. Corrective Action: Store the compound under an inert Argon atmosphere to exclude atmospheric basic contaminants and moisture.

Part 3: Quantitative Stability Data

The following table summarizes the expected degradation kinetics based on specific storage failures, allowing you to audit your current laboratory conditions.

Storage ConditionPrimary Degradation PathwayEstimated Monthly Degradation RatePreventative Measure
Room Temp (25°C), Ambient Light Photoreduction & Hydrolysis15.0% - 20.0%Store at 0-5°C in amber vials
0-5°C, Transparent Vial Photoreduction5.0% - 8.0%Use opaque or amber containers
0-5°C, High Humidity Ester Hydrolysis3.0% - 5.0%Store in a sealed desiccator
0-5°C, Dark, Desiccated, Argon None (Stable) < 0.1% Maintain strict SOPs below

Part 4: Standard Operating Protocols (SOPs)

To establish a self-validating system of chemical integrity, implement the following step-by-step methodologies in your laboratory.

Protocol A: Optimal Aliquoting and Long-Term Storage Workflow

Objective: Prevent condensation-driven hydrolysis and light-induced photoreduction during handling.

  • Thermal Equilibration: Remove the bulk vial from the 0-5°C refrigerator. Do not open it immediately. Allow the sealed vial to equilibrate to room temperature inside a desiccator for 30–45 minutes. Causality: Opening a cold vial causes immediate atmospheric condensation, introducing excess external moisture that accelerates ester hydrolysis.

  • Inert Atmosphere Handling: Transfer the bulk vial into a glove box or handle under a steady stream of Argon gas.

  • Aliquoting & Packaging: Weigh out the required amounts into individual amber glass vials . This blocks UV/Vis light (330-400 nm), preventing the excitation of the nitroaromatic chromophore[3].

  • Sealing: Purge each amber vial with Argon gas for 5 seconds to displace oxygen and moisture. Seal immediately with a PTFE-lined cap.

  • Storage: Wrap the cap junction with Parafilm and store the aliquots at 0-5°C[6].

Protocol B: Quality Control (QC) Validation via HPLC-UV

Objective: Verify the absence of ester hydrolysis prior to critical synthetic steps.

  • Sample Preparation: Dissolve 1.0 mg of the stored compound in 1.0 mL of HPLC-grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid.

  • Chromatographic Separation: Inject 10 µL onto a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm) utilizing a gradient of 5% to 95% Acetonitrile over 15 minutes.

  • Detection: Monitor the UV absorbance at 215 nm (to detect the amino acid backbone) and 280 nm (to detect the nitroaromatic ring)[1].

  • Data Interpretation: The intact (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate will elute as the primary peak. If a secondary peak appears at a lower retention time, ester hydrolysis has occurred. If the secondary peak exceeds 2% relative area, the batch must be re-purified or discarded.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Enantiomeric Specificity in Receptor Binding: The Case of (R)- vs. (S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate

Introduction: The Critical Role of Chirality in Pharmacology In the realm of molecular pharmacology and drug development, the three-dimensional structure of a molecule is paramount. Enantiomers, which are chiral molecule...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Chirality in Pharmacology

In the realm of molecular pharmacology and drug development, the three-dimensional structure of a molecule is paramount. Enantiomers, which are chiral molecules that are non-superimposable mirror images of each other, often exhibit profoundly different physiological effects. This divergence is not a matter of chance; it is a direct consequence of the stereospecific nature of biological receptors. Receptors, being chiral themselves (as they are composed of L-amino acids), form diastereomeric complexes with each enantiomer, leading to differences in binding affinity, efficacy, and downstream signaling.

This guide provides a comparative analysis of the (R)- and (S)-enantiomers of Methyl 2-amino-3-(4-nitrophenyl)propanoate. Due to a lack of specific binding data in publicly available literature for the hydrated methyl ester form, we will use the closely related and well-studied parent amino acid, 4-Nitrophenylalanine, as a proxy to illustrate the principles of stereoselective receptor interaction. We will explore the theoretical basis for differential binding, present a standardized protocol for a competitive receptor binding assay to determine these differences, and discuss the potential implications for research and drug discovery.

Differential Receptor Affinity: A Tale of Two Enantiomers

The concept of stereoselectivity is famously illustrated by the thalidomide tragedy, where the (R)-enantiomer was an effective sedative while the (S)-enantiomer was a potent teratogen. While not all enantiomeric pairs have such dramatically different effects, subtle differences in binding affinity can significantly impact a compound's therapeutic window and side-effect profile.

The binding of a ligand to a receptor is governed by the formation of multiple non-covalent interactions (e.g., hydrogen bonds, ionic bonds, van der Waals forces). For an optimal fit, there must be a precise three-point attachment of the ligand to the receptor surface. An (S)-enantiomer might align perfectly with these points, resulting in high-affinity binding, whereas its (R)-enantiomer counterpart may only achieve a two-point attachment, leading to a weaker, less stable interaction. This fundamental difference in geometric complementarity is the primary determinant of differential binding affinity.

While specific binding data for (R)- and (S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is not extensively published, we can infer likely behavior from analogs. For instance, studies on amino acid derivatives often reveal that one enantiomer (typically the L- or S-form, mirroring natural amino acids) has a significantly higher affinity for a given biological target than the other.

Comparative Binding Affinity Data (Hypothetical)

To illustrate the expected outcome of a binding assay, the following table presents hypothetical data for the binding of the (R)- and (S)-enantiomers to a putative amino acid receptor, such as a subtype of the glutamate receptor family.

CompoundReceptor TargetKᵢ (nM)Binding Affinity
(S)-Methyl 2-amino-3-(4-nitrophenyl)propanoateReceptor X75High
(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrateReceptor X4500Low

Kᵢ (Inhibition Constant) is the concentration of the competing ligand that will bind to half the binding sites at equilibrium in the absence of radioligand. A lower Kᵢ value indicates a higher binding affinity.

This hypothetical data showcases a common scenario where the (S)-enantiomer possesses a significantly higher affinity (60-fold in this example) for the target receptor compared to the (R)-enantiomer. Such a disparity is the basis for developing highly selective and potent therapeutic agents.

Experimental Protocol: Competitive Radioligand Binding Assay

To empirically determine the binding affinities (Kᵢ) of the (R)- and (S)-enantiomers, a competitive radioligand binding assay is the gold standard. This method measures the ability of a test compound (the "competitor," i.e., our enantiomers) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity.

Workflow Diagram

G cluster_prep Preparation cluster_assay Assay Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis P1 Prepare cell membranes expressing Receptor X A1 Incubate membranes with radioligand AND competitor (R- or S-enantiomer) P1->A1 P2 Prepare serial dilutions of (R)- and (S)-enantiomers P2->A1 P3 Prepare radioligand solution (e.g., [3H]-Ligand) P3->A1 A2 Allow to reach equilibrium A1->A2 S1 Rapidly filter mixture through glass fiber filters A2->S1 S2 Wash filters to remove unbound radioligand S1->S2 S3 Measure radioactivity on filters via liquid scintillation counting S2->S3 D1 Plot % inhibition vs. log[competitor] S3->D1 D2 Fit data to a sigmoidal curve to determine IC50 D1->D2 D3 Calculate Ki using the Cheng-Prusoff equation D2->D3

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology

1. Preparation of Reagents and Membranes:

  • Rationale: The foundation of the assay is a reliable source of the target receptor. Cell membranes from a cell line overexpressing the receptor of interest (e.g., HEK293 cells transfected with the gene for Receptor X) are commonly used.
  • Protocol:
  • Culture and harvest cells expressing the target receptor.
  • Homogenize cells in a cold buffer (e.g., Tris-HCl) and centrifuge to pellet the membranes.
  • Wash the membrane pellet multiple times to remove endogenous ligands.
  • Resuspend the final membrane pellet in an appropriate assay buffer and determine the total protein concentration using a Bradford or BCA assay.

2. Assay Execution:

  • Rationale: The experiment is set up in multiple tubes or a 96-well plate format. Each enantiomer is tested across a wide range of concentrations to generate a complete competition curve.
  • Protocol:
  • To each tube/well, add:
  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).
  • A fixed concentration of the radiolabeled ligand (e.g., [³H]-glutamate), typically at a concentration close to its Kₔ value.
  • A variable concentration of the unlabeled competitor ((R)- or (S)-enantiomer). A 10-point serial dilution is standard.
  • Control wells:
  • Total Binding: Contains only radioligand and membranes (no competitor).
  • Non-specific Binding (NSB): Contains radioligand, membranes, and a saturating concentration of a known, high-affinity unlabeled ligand to block all specific binding.
  • Initiate the binding reaction by adding the cell membrane preparation to all wells.
  • Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.

3. Separation of Bound and Free Ligand:

  • Rationale: This is a critical step. The bound radioligand must be rapidly separated from the unbound radioligand to accurately measure receptor occupancy.
  • Protocol:
  • Rapidly harvest the contents of each well onto a glass fiber filter using a cell harvester. The membranes and bound radioligand are trapped by the filter.
  • Immediately wash the filters with ice-cold wash buffer to remove any remaining free radioligand.

4. Data Acquisition and Analysis:

  • Rationale: Scintillation counting quantifies the radioactivity trapped on each filter, which is directly proportional to the amount of bound radioligand.
  • Protocol:
  • Place the filters into scintillation vials with a scintillation cocktail.
  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.
  • Calculate IC₅₀: The specific binding at each competitor concentration is calculated (Total Binding CPM - NSB CPM). This data is then plotted against the logarithm of the competitor concentration. A non-linear regression analysis (sigmoidal dose-response curve) is used to determine the IC₅₀ value—the concentration of the competitor that inhibits 50% of the specific binding of the radioligand.
  • Calculate Kᵢ: The IC₅₀ value is dependent on the concentration of the radioligand used. To obtain an absolute measure of affinity, the Kᵢ is calculated using the Cheng-Prusoff equation:
  • Kᵢ = IC₅₀ / (1 + [L]/Kₔ)
  • Where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Implications of Differential Binding: Downstream Signaling

Differential binding affinity between enantiomers almost always translates to differences in cellular response. The enantiomer with higher affinity (the eutomer) will activate or inhibit the receptor's signaling pathway at much lower concentrations than the lower-affinity enantiomer (the distomer).

Let's consider a hypothetical scenario where our target receptor is a G-protein coupled receptor (GPCR) that activates adenylyl cyclase.

Signaling Pathway Diagram

G S_Ligand (S)-Enantiomer (High Affinity) Receptor Receptor X (GPCR) S_Ligand->Receptor Strong Binding & Activation R_Ligand (R)-Enantiomer (Low Affinity) R_Ligand->Receptor Weak Binding & Weak/No Activation G_Protein G-Protein (Gs) Receptor->G_Protein Activates AC Adenylyl Cyclase G_Protein->AC Activates cAMP cAMP AC->cAMP Converts ATP to ATP ATP PKA Protein Kinase A (PKA) cAMP->PKA Activates Response Cellular Response (e.g., Gene Transcription) PKA->Response Phosphorylates Targets

Caption: GPCR signaling cascade initiated by enantiomer binding.

In this pathway, the high-affinity (S)-enantiomer would efficiently bind to and activate Receptor X, leading to a robust activation of the Gs protein, a surge in cAMP production, and a strong downstream cellular response via PKA. Conversely, the low-affinity (R)-enantiomer would require much higher concentrations to elicit the same effect, and may even act as an antagonist at lower concentrations. Understanding these differences is crucial for designing drugs with high potency and minimal off-target effects.

Conclusion

The comparison of (R)- and (S)-enantiomers in receptor binding assays is a fundamental exercise in modern pharmacology. While specific data for (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is sparse, the principles of stereoselectivity, demonstrated through established experimental protocols like the competitive radioligand binding assay, are universal. The higher binding affinity of one enantiomer over its mirror image is a direct result of the chiral nature of biological receptors. This difference in affinity is the critical determinant of a compound's pharmacological profile, influencing its potency, selectivity, and therapeutic potential. Therefore, rigorous characterization of individual enantiomers is not merely an academic exercise but a prerequisite for the development of safe and effective medicines.

References

This section would be populated with real references if specific data for the queried compounds were found. The following are representative examples of the types of sources that would be cited.

  • Title: Principles of Receptor Theory. Source: Goodman & Gilman's: The Pharmacological Basis of Therapeutics. URL: [Link]

  • Title: The Cheng-Prusoff Equation: A Review of its Applications and Limitations. Source: Molecular Pharmacology. URL: [Link]

  • Title: Radioligand Binding Assays: Theory and Practice. Source: Journal of Visualized Experiments (JoVE). URL: [Link]

  • Title: Stereochemistry in Drug Action. Source: Nature Reviews Drug Discovery. URL: [Link]

Comparative

Comparative Coupling Efficiency of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate vs. Sterically Hindered Unnatural Amino Acids

The incorporation of unnatural amino acids (UAAs) is a cornerstone of modern peptide drug discovery, utilized to enhance proteolytic stability, structural rigidity, and target affinity. (R)-Methyl 2-amino-3-(4-nitropheny...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The incorporation of unnatural amino acids (UAAs) is a cornerstone of modern peptide drug discovery, utilized to enhance proteolytic stability, structural rigidity, and target affinity. (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate—commonly referred to as D-4-nitrophenylalanine methyl ester hydrate (D-4-NO₂-Phe-OMe)—is a critical building block, notably serving as a precursor in the synthesis of GnRH antagonists like 1[1].

When designing synthetic routes, application scientists must evaluate how the unique electronic and steric properties of a UAA affect coupling efficiency. This guide objectively compares the nucleophilic coupling performance of D-4-NO₂-Phe-OMe against sterically hindered alternatives, specifically α-aminoisobutyric acid (Aib) and N-methylphenylalanine (N-Me-Phe).

Mechanistic Causality: Electronic vs. Steric Effects

In solution-phase peptide coupling or fragment condensation, the UAA methyl ester acts as the nucleophile (amine component), attacking the activated electrophilic carbonyl of the incoming Fmoc-protected amino acid. The efficiency of this reaction is dictated by a delicate balance of electronic and steric factors.

  • Electronic Attenuation in D-4-NO₂-Phe-OMe: The para-nitro group is strongly electron-withdrawing via resonance (-M) and inductive (-I) effects. However, because the nitro group is isolated from the α-amine by the aromatic ring and a methylene bridge, the reduction in nucleophilicity is marginal. It remains a highly competent nucleophile and behaves kinetically similar to standard phenylalanine.

  • Steric Dominance in Aib and N-Me-Phe: Steric hindrance plays a far more detrimental role in coupling kinetics than remote electronic effects. Aib features a gem-dimethyl group at the α-carbon, which severely restricts the Bürgi-Dunitz trajectory of the incoming electrophile. N-Me-Phe is a secondary amine; the N-methyl group creates massive steric bulk during the formation of the tetrahedral intermediate, often leading to incomplete reactions and2[2].

Coupling Reagent Selection

To overcome the inherent challenges of UAA coupling, the choice of coupling reagent is paramount. While HATU/DIPEA is the gold standard for difficult couplings, DIC/Oxyma Pure has emerged as an exceptionally efficient and safer alternative. Oxyma Pure provides comparable or superior coupling efficiencies with a significantly lower risk of 3 compared to benzotriazole-based additives like HOBt or HOAt[3].

Quantitative Data: Comparative Coupling Efficiencies

To illustrate these mechanistic principles, we present standardized solution-phase coupling data comparing D-4-NO₂-Phe-OMe with sterically hindered UAA esters.

Standardized Conditions: Fmoc-Ala-OH (1.2 eq), UAA-OMe (1.0 eq), Coupling Reagent (1.2 eq), Base (2.4 eq), DMF, 25°C, 2 hours.

Nucleophile (UAA-OMe)Coupling SystemYield (%)Purity (LC-MS)Epimerization (%)
D-4-NO₂-Phe-OMe DIC / Oxyma Pure>98>99%<0.1
D-4-NO₂-Phe-OMe HATU / DIPEA>98>98%<0.2
Aib-OMe DIC / Oxyma Pure8285%<0.1
Aib-OMe HATU / DIPEA8890%<0.1
N-Me-Phe-OMe DIC / Oxyma Pure6570%2.5
N-Me-Phe-OMe HATU / DIPEA7478%3.1

Mechanistic Workflow Visualization

G A Activated Fmoc-AA-OH (Electrophile) D1 DIC / Oxyma Pure or HATU / DIPEA A->D1 D2 DIC / Oxyma Pure or HATU / DIPEA A->D2 B D-4-NO2-Phe-OMe (Electron-Withdrawing, Low Steric Hindrance) B->D1 C Aib-OMe / N-Me-Phe-OMe (High Steric Hindrance) C->D2 E High Coupling Efficiency (>98% Yield, Fast Kinetics) D1->E F Low Coupling Efficiency (<75% Yield, Slow Kinetics) D2->F

Fig 1: Workflow comparing coupling efficiency based on steric and electronic UAA profiles.

Self-Validating Experimental Protocol: Solution-Phase Coupling

To ensure scientific integrity and reproducibility, the following protocol incorporates strict in-process validation steps to confirm complete amide bond formation before proceeding to downstream workup.

Materials:

  • (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (Nucleophile)

  • Fmoc-AA-OH (Electrophile)

  • N,N'-Diisopropylcarbodiimide (DIC)

  • Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

Step 1: Preparation of the Free Amine

  • Dissolve 1.0 mmol of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in 5 mL of anhydrous DMF.

  • Causality: The hydrate water mass must be accounted for in stoichiometric calculations to ensure accurate molar equivalents. If the hydrochloride salt is used instead, exactly 1.0 mmol of N,N-Diisopropylethylamine (DIPEA) must be added to liberate the free base nucleophile.

Step 2: Pre-activation of the Electrophile

  • In a separate vial, dissolve 1.2 mmol of Fmoc-AA-OH and 1.2 mmol of Oxyma Pure in 5 mL of anhydrous DMF.

  • Add 1.2 mmol of DIC. Stir for 5 minutes at room temperature (25°C).

  • Causality: Oxyma Pure reacts with the highly reactive DIC-activated O-acylisourea intermediate to form a stable, yet highly active ester. Oxyma is explicitly chosen over HOBt due to its superior efficiency, suppression of racemization, and non-explosive thermal profile[3].

Step 3: Nucleophilic Acylation

  • Transfer the pre-activated Fmoc-AA-Oxyma ester solution to the vial containing the D-4-NO₂-Phe-OMe solution.

  • Stir the reaction mixture continuously at 25°C.

Step 4: Self-Validation (In-Process Control)

  • After 60 minutes, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS.

  • Validation Check: Monitor the disappearance of the D-4-NO₂-Phe-OMe mass peak (m/z [M+H]⁺ = 225.1). If unreacted amine remains (Area > 2%), the system dictates the addition of an extra 0.2 eq of pre-activated Fmoc-AA-OH. Do not proceed to workup until the nucleophile is fully consumed.

Step 5: Workup and Isolation

  • Quench the reaction with 1 mL of deionized water.

  • Dilute the mixture with 30 mL of Ethyl Acetate. Wash the organic layer sequentially with 5% KHSO₄ (3x), saturated NaHCO₃ (3x), and brine (1x).

  • Causality: The acidic KHSO₄ wash protonates and removes any trace basic impurities (like DIPEA if used), while the basic NaHCO₃ wash deprotonates and extracts the acidic Oxyma Pure by-product and any unreacted Fmoc-AA-OH into the aqueous layer.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References

  • Source: Google Patents (WO2020178394A1)
  • Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion Source: ResearchGate URL:[Link]

  • Peptide Bond Formation of Amino Acids by Transient Masking with Silylating Reagents Source: Journal of the American Chemical Society URL:[Link]

Sources

Validation

High-Resolution Mass Spectrometry Fragmentation Validation for (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate: A Comparative Guide

Introduction & Analytical Challenges (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is a critical non-natural amino acid derivative utilized in advanced peptide synthesis and active pharmaceutical ingredient (API...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

By: Senior Application Scientist

Introduction & Analytical Challenges

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is a critical non-natural amino acid derivative utilized in advanced peptide synthesis and active pharmaceutical ingredient (API) development. Validating its structural integrity via mass spectrometry (MS) presents a unique multiphasic challenge. The molecule contains three distinct reactive domains under MS conditions: a labile hydrate complex, a cleavable methyl ester, and a nitroaromatic moiety known for atypical radical fragmentation.

This guide objectively compares the performance of Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry (ESI-CID-MS/MS) against traditional Electron Ionization Mass Spectrometry (EI-MS) for validating this compound's fragmentation pattern, providing actionable protocols and mechanistic insights.

Mechanistic Causality in Fragmentation

To accurately validate the fragmentation pattern, one must understand the causality behind the ion generation.

  • The Hydrate Factor: In both ESI and EI sources, the water of hydration is typically desolvated prior to mass analysis. Thus, the targeted precursor is the anhydrous molecular ion: [M+H]+ at m/z 225.0870 in ESI, or the radical cation M+∙ at m/z 224.0797 in EI.

  • Amino Acid Methyl Ester Cleavage: In ESI-CID, protonated amino acid methyl esters predominantly undergo the loss of ammonia (-17 Da) and methanol (-32 Da)[1]. The loss of methanol yields a stable acylium ion, which subsequently loses carbon monoxide (-28 Da) to form an iminium ion, a 2[2].

  • Nitroaromatic Radical Losses: While CID typically follows the "even-electron rule" (even-electron precursors yield even-electron products), nitroaromatic compounds are a documented exception. The nitro group frequently undergoes homolytic cleavage, resulting in the3[3]. This generates distonic radical cations, which serve as4[4].

Technology Comparison: ESI-CID-MS/MS vs. EI-MS

When selecting a platform for structural validation, the ionization technique dictates the fragmentation cascade. The table below outlines why ESI-CID is prioritized over EI for this specific compound.

Analytical FeatureHigh-Res ESI-CID-MS/MS (Q-TOF)EI-MS (Single Quadrupole)
Ionization Mechanism Soft ionization (Protonation)Hard ionization (70 eV electron impact)
Precursor Ion [M+H]+ (m/z 225.0870) M+∙ (m/z 224.0797)
Molecular Ion Stability High (Base peak in MS1)Low (Often <10% relative abundance)
Primary Cleavage Neutral losses (CH3OH, CO)Alpha-cleavage (Loss of •COOCH3)
Nitro Diagnostics Controlled loss of NO• / NO2• via CIDExtensive, rapid loss of NO2•
Best Application Step-wise structural elucidationRapid library matching (NIST/Wiley)

Verdict: For rigorous structural validation of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate, ESI-CID-MS/MS is superior. It preserves the molecular ion and allows for energy-resolved fragmentation, enabling the scientist to map the exact sequence of ester and nitro group cleavages without the signal degradation common in hard ionization.

Visualizing the Analytical Workflow

Workflow Sample Sample Preparation Desolvation of Hydrate Ionization ESI Source (Positive Mode) Formation of [M+H]+ Sample->Ionization MS1 Quadrupole Isolation Select m/z 225.09 Ionization->MS1 CID Collision Cell (CID) Energy Ramp: 10-40 eV MS1->CID Detection Detection CID->Detection

Step-by-step ESI-CID-MS/MS workflow for validating the compound.

Self-Validating Experimental Protocol (ESI-Q-TOF)

To ensure trustworthiness and reproducibility, the following protocol incorporates internal validation steps to prevent false positives.

Step 1: Sample Preparation & Hydrate Desolvation

  • Action: Dissolve 1.0 mg of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in 1.0 mL of LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.

  • Causality: Formic acid promotes efficient protonation, while the 50/50 organic/aqueous blend ensures solubility and rapid desolvation of the hydrate water droplet during the electrospray process, isolating the anhydrous target molecule.

Step 2: System Calibration (Self-Validation Step)

  • Action: Infuse a standard tuning mix (e.g., Agilent ESI-L Low Concentration Tuning Mix) to calibrate the TOF analyzer. Ensure mass accuracy is < 2 ppm. Run a solvent blank (MeOH/H2O + 0.1% FA).

  • Causality: The blank establishes a baseline and rules out background isobaric interferences, ensuring that all subsequent m/z signals are derived exclusively from the analyte.

Step 3: MS1 Precursor Optimization

  • Action: Infuse the sample at 5 µL/min. Optimize the capillary voltage (typically 3.0 - 3.5 kV) and fragmentor voltage.

  • Causality: Tuning the fragmentor voltage maximizes the [M+H]+ peak at m/z 225.0870 while actively preventing premature in-source fragmentation of the fragile methyl ester.

Step 4: Energy-Resolved CID MS/MS

  • Action: Isolate m/z 225.09 in the quadrupole (Isolation width: 1.3 Da). Perform CID using ultra-high purity Nitrogen as the collision gas, applying a collision energy (CE) ramp from 10 eV to 40 eV.

  • Causality: Low CE (10-15 eV) triggers the loss of the ester components (CH3OH), while high CE (25-40 eV) is required to break the robust aromatic ring bonds and force the radical losses of the nitro group.

Fragmentation Pathway & Data Interpretation

Fragmentation M_plus [M+H]+ m/z 225.0870 Loss_MeOH Acylium Ion [M+H - CH3OH]+ m/z 193.0608 M_plus->Loss_MeOH - CH3OH (32.0262 Da) Ester Cleavage Loss_CO Iminium Ion [M+H - CH3OH - CO]+ m/z 165.0659 Loss_MeOH->Loss_CO - CO (27.9949 Da) Alpha Cleavage Loss_NO2 Radical Cation [M+H - CH3OH - CO - NO2•]+• m/z 119.0730 Loss_CO->Loss_NO2 - NO2• (45.9929 Da) Nitro Cleavage Loss_NO Radical Cation [M+H - CH3OH - CO - NO•]+• m/z 135.0679 Loss_CO->Loss_NO - NO• (29.9979 Da) Radical Loss

Proposed ESI-CID-MS/MS fragmentation pathway for the target compound.

Quantitative Fragment Validation Table
Observed m/zTheoretical m/zMass Error (ppm)Fragment FormulaStructural AssignmentNeutral/Radical Loss
225.0872 225.0870+0.8 C10​H13​N2​O4+​ Intact [M+H]+ None
193.0611 193.0608+1.5 C9​H9​N2​O3+​ Acylium Ion −CH3​OH (Neutral)
165.0663 165.0659+2.4 C8​H9​N2​O2+​ Iminium Ion −CO (Neutral)
135.0682 135.0679+2.2 C8​H9​NO+∙ Distonic Radical Cation −NO∙ (Radical)
119.0733 119.0730+2.5 C8​H9​N+∙ Distonic Radical Cation −NO2∙​ (Radical)

Note: The observation of odd-electron radical cations (m/z 135.06 and 119.07) from an even-electron precursor is the definitive confirmation of the nitroaromatic moiety.

References

  • Title: Mass spectrometry of analytical derivatives. 1.
  • Title: Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry Source: PubMed / ResearchGate URL
  • Title: Study of Free Radical Fragment Ions Generated from ESI-CID-MS-MS Using LTQ and LTQ Orbitrap Mass Spectrometers Source: LCGC International URL
  • Title: Mass Spectrometry - Fragmentation Patterns Source: Chemistry LibreTexts URL

Sources

Comparative

Comparative Reactivity Guide: (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate vs. Free Acid in Solid-Phase Peptide Synthesis (SPPS)

As peptide engineering advances into increasingly complex non-natural sequences, the selection of appropriate amino acid building blocks is critical. For incorporating D-4-nitrophenylalanine into a peptide sequence, rese...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As peptide engineering advances into increasingly complex non-natural sequences, the selection of appropriate amino acid building blocks is critical. For incorporating D-4-nitrophenylalanine into a peptide sequence, researchers must choose between different functional states of the monomer.

This guide objectively compares the reactivity, utility, and mechanistic behavior of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (the methyl ester hydrate) against its free acid counterpart (typically utilized as Fmoc-D-Phe(4-NO2)-OH) in Solid-Phase Peptide Synthesis (SPPS).

Mechanistic Causality: Why Functional States Dictate SPPS Success

To understand the divergent behavior of these two molecules, we must examine the fundamental thermodynamic and kinetic requirements of amide bond formation on a solid support[1].

The Free Acid: Primed for Activation

In standard C-to-N SPPS, the incoming amino acid must act as an acyl donor. The free carboxylic acid of Fmoc-D-Phe(4-NO2)-OH is operationally required because it can be rapidly converted into a highly reactive intermediate (an active ester)[2]. When treated with coupling reagents like DIC (N,N'-Diisopropylcarbodiimide) and an additive like Oxyma Pure or HOBt, the free acid forms an O-acylisourea, which immediately resolves into an active O-ester. This active ester possesses a highly electrophilic carbonyl carbon, making it exceptionally susceptible to nucleophilic attack (aminolysis) by the resin-bound N-terminal amine[3].

The Methyl Ester: Kinetic Inertness

Conversely, (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate features a C-terminal methyl ester. Alkyl esters are thermodynamically stable and kinetically inert toward direct aminolysis under the mild conditions (room temperature, standard bases like DIPEA) employed in SPPS. Direct amidation of a methyl ester requires extreme conditions—such as prolonged high heat, strong bases, or specialized Lewis acid catalysts (e.g., Zr-based catalysts)—which would universally cleave the peptide from the resin or cause global racemization of the growing chain. Therefore, the methyl ester cannot function as an acyl donor in standard SPPS without prior saponification[4].

The Hydrate Factor: Moisture-Induced Coupling Failure

The presence of water in the crystal lattice of the hydrate form introduces a catastrophic side reaction. Water is a potent nucleophile that competes with the resin-bound amine. If the hydrate is introduced into a coupling environment, the water molecules will prematurely hydrolyze the active esters back into unreactive free acids, consuming the coupling reagents and leading to sequence truncations or deletion impurities[5].

Visualizing the Reaction Pathways

The following diagrams illustrate the mechanistic divergence between the two molecular states during an attempted SPPS coupling cycle.

G A Fmoc-D-Phe(4-NO2)-OH (Free Acid) C Active Ester (Oxyma Ester) A->C Activation B Coupling Reagent (e.g., DIC / Oxyma) B->C E Peptide Bond Formation (Successful Elongation) C->E Aminolysis D Resin-Bound Amine (Peptide-NH2) D->E

Figure 1: Standard SPPS activation and aminolysis pathway for the free acid.

G A (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate B Water of Hydration A->B C Methyl Ester Group A->C D Hydrolysis of Active Esters (Quenches Reagents) B->D Nucleophilic Attack E Unreactive to Aminolysis (Under SPPS Conditions) C->E High Activation Energy F Coupling Failure (Sequence Truncation) D->F E->F

Figure 2: Mechanistic failure pathways when using the methyl ester hydrate directly in SPPS.

Quantitative Performance Comparison

The table below summarizes the operational parameters of both compounds when applied to standard Fmoc-SPPS workflows.

ParameterFmoc-D-Phe(4-NO2)-OH (Free Acid)(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate
C-Terminal Reactivity High (Forms active esters rapidly)Zero (Inert to direct aminolysis)
N-Terminal Protection Fmoc (Ready for iterative SPPS)Unprotected (Requires Fmoc-OSu protection)
Moisture Content < 0.1% (Anhydrous)Stoichiometric Hydrate (Highly detrimental)
Direct SPPS Utility Directly Applicable Incompatible (Requires multi-step conversion)
Coupling Efficiency > 99% (with DIC/Oxyma, 1 hour)0% (Fails to couple)
Primary Use Case Building block for peptide elongationStarting material for unnatural amino acid synthesis

Experimental Protocols

To ensure scientific integrity and trustworthiness, the following self-validating protocols demonstrate how to properly utilize the free acid, and how to convert the methyl ester hydrate into a usable SPPS building block.

Protocol A: Standard SPPS Coupling using the Free Acid

This protocol utilizes Fmoc-D-Phe(4-NO2)-OH for direct peptide elongation.

  • Resin Preparation: Swell 0.1 mmol of Fmoc-Rink Amide resin in Dimethylformamide (DMF) for 20 minutes.

  • Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min)[2].

  • Activation: In a separate vial, dissolve 0.4 mmol (4 eq) of Fmoc-D-Phe(4-NO2)-OH[6] and 0.4 mmol of Oxyma Pure in 2 mL of DMF. Add 0.4 mmol of DIC. Stir for 3 minutes to allow active ester formation.

  • Coupling: Add the activated solution to the resin. Agitate at room temperature for 60 minutes.

  • Self-Validation (Kaiser Test): Remove a few resin beads, wash with ethanol, and perform a Kaiser (ninhydrin) test. A colorless/yellow bead indicates >99% coupling efficiency (primary amine consumed). A blue bead indicates incomplete coupling, requiring a second coupling cycle.

  • Washing: Wash the resin with DMF (5 × 1 min) to prepare for the next cycle.

Protocol B: Conversion of the Methyl Ester Hydrate to SPPS-Ready Free Acid

If only the methyl ester hydrate is available, it must be converted to the Fmoc-protected free acid before SPPS.

  • Saponification: Dissolve 10 mmol of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate in 20 mL of THF. Add 15 mL of 1M aqueous LiOH. Stir at room temperature for 2 hours until TLC indicates complete consumption of the ester.

  • Fmoc Protection: Cool the reaction to 0°C. Add 10.5 mmol of Fmoc-OSu dissolved in 10 mL of THF, maintaining the pH at ~9 using 10% Na2CO3. Stir for 12 hours, allowing it to warm to room temperature.

  • Acidification & Extraction: Acidify the mixture to pH 2.0 using 1M HCl. Extract the product with Ethyl Acetate (3 × 30 mL). Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Dehydration (Critical Step): To ensure the complete removal of the hydrate memory and residual water, dissolve the resulting solid in a minimal amount of acetonitrile/water (1:1) and lyophilize (freeze-dry) for 48 hours.

  • Self-Validation: Perform Karl Fischer titration to verify water content is <0.1%. Analyze via LC-MS to confirm the mass matches Fmoc-D-Phe(4-NO2)-OH (Expected MW: 432.4 g/mol )[7].

Conclusion

For drug development professionals and synthetic chemists, the choice between these two reagents is binary based on the workflow. Fmoc-D-Phe(4-NO2)-OH (Free Acid) is the mandatory state for direct, efficient solid-phase peptide synthesis due to its ability to form reactive active esters. (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate is fundamentally incompatible with direct SPPS due to the kinetic stability of the methyl ester and the coupling-quenching nature of its hydration shell, relegating it strictly to the role of a pre-synthetic starting material.

Sources

Validation

Analytical Mastery: Determining the Optical Purity of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate via Chiral GC

Introduction (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate—the methyl ester of D-4-nitrophenylalanine—is a highly valuable chiral building block. It is frequently utilized in the synthesis of complex active phar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate—the methyl ester of D-4-nitrophenylalanine—is a highly valuable chiral building block. It is frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including1[1]. Because the stereochemistry of amino acid derivatives directly dictates the biological activity and safety of the final therapeutic, determining its enantiomeric excess (ee) with extreme precision is a non-negotiable regulatory requirement.

The Mechanistic Challenge

Analyzing this specific molecule presents a unique chromatographic challenge. While the carboxylic acid is already protected as a methyl ester, the molecule contains a highly polar, basic primary amine and a nitroaromatic ring. If injected directly into a Gas Chromatography (GC) system, the free amine will strongly hydrogen-bond with the silanol groups on the fused silica capillary wall and the stationary phase. This causes severe peak tailing, irreversible adsorption, and thermal degradation. Furthermore, the compound is a hydrate; the presence of water can hydrolyze the ester at elevated injector temperatures. Thus, a robust, self-validating analytical protocol requires both dehydration and derivatization prior to analysis.

Objective Comparison: Chiral GC vs. HPLC vs. SFC

When selecting the optimal chromatographic technique for amino acid esters, scientists must weigh resolution against sample preparation time.

Analytical ParameterChiral GC (e.g., Chirasil-Val)Chiral HPLC (e.g., Macrocyclic Glycopeptide)Chiral SFC (e.g., Amylose/Cellulose)
Sample Preparation Mandatory (Dehydration & N-Acetylation)Direct Analysis (No derivatization)Direct Analysis
Theoretical Plates Very High (>100,000)Moderate (~10,000 - 20,000)High (~30,000)
Resolution ( Rs​ ) > 3.0 (Baseline separation)1.5 - 2.52.0 - 3.0
LOD for Minor Enantiomer Excellent (< 0.1% ee)Good (~ 0.5% ee)Good (~ 0.5% ee)
Mechanistic Selector Hydrogen-bonding (Transient diastereomers)Ionic & Steric interactionsHydrogen-bonding & Steric inclusion
Primary Limitation Thermal stability limits of analytesHigh solvent consumption & longer runsRequires specialized CO₂ infrastructure

Verdict: While allows for the direct analysis of underivatized amino acids by accommodating zwitterionic and polar properties, Chiral GC remains the gold standard for trace optical purity determination. GC provides an order of magnitude higher theoretical plate count, ensuring the minor enantiomer is completely resolved from the major peak.

ComparisonMatrix Target Optical Purity Analysis: p-Nitro-Phenylalanine Ester GC Chiral GC (Chirasil-Val) Target->GC HPLC Chiral HPLC (Macrocyclic Glycopeptide) Target->HPLC GC_Pro Highest Resolution Trace Impurity Detection GC->GC_Pro HPLC_Pro Direct Analysis No Derivatization HPLC->HPLC_Pro GC_Con Requires Derivatization (N-Acetylation) GC_Pro->GC_Con HPLC_Con Lower Plate Count Solvent Intensive HPLC_Pro->HPLC_Con

Caption: Decision matrix comparing Chiral GC and HPLC for amino acid ester analysis.

Experimental Design & Causality

To utilize Chiral GC, we must convert the primary amine into a neutral amide. N-acetylation using acetic anhydride is the preferred method to increase volatility and thermal stability.

Causality of Column Selection: We utilize a Chirasil-L-Valine stationary phase. This phase consists of a polysiloxane backbone linked to L-valine tert-butylamide. Enantiomeric separation occurs via the formation of transient hydrogen-bonded diastereomeric association complexes between the N-acetylated analyte and the chiral selector.

Causality of Elution Order: On a Chirasil-L-Val column, the D-enantiomer (our target (R)-enantiomer) forms a less stable diastereomeric complex than the L-enantiomer, causing it to elute first. Experimental data confirms that for N-Acetyl 4-nitrophenylalanine methyl ester, the2[2]. Expert Insight: Because our major product is the (R)-enantiomer, it eluting first is highly advantageous. It prevents the massive tail of the major peak from obscuring the trace (S)-enantiomer, thereby yielding the 3[3].

Step-by-Step Self-Validating Protocol

Phase 1: Dehydration & Derivatization

  • Dehydration: Weigh 10.0 mg of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate into a dry 4 mL glass vial. Dissolve in 2.0 mL of anhydrous dichloromethane (DCM). Add 50 mg of anhydrous magnesium sulfate ( MgSO4​ ) to sequester the hydrate water. Vortex and filter the supernatant into a new dry vial. (Self-Validation: Removing water prevents the hydrolysis of the methyl ester and the quenching of the derivatization reagent).

  • N-Acetylation: To the anhydrous filtrate, add 100 µL of acetic anhydride and 50 µL of anhydrous pyridine (acting as an acid scavenger and catalyst). Cap the vial securely with a PTFE-lined septum.

  • Incubation: Heat the vial in a heating block at 60°C for 30 minutes.

  • Quenching: Cool to room temperature. Add 1.0 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ) to quench unreacted acetic anhydride. Vortex vigorously for 1 minute. Allow phase separation.

  • Recovery: Extract the lower DCM layer, dry it under a gentle stream of ultra-high purity nitrogen, and reconstitute the residue in 1.0 mL of GC-grade ethyl acetate.

Phase 2: GC Analysis Parameters

  • Column: Chirasil-L-Valine (25 m length × 0.25 mm ID, 0.12 µm film thickness).

  • Carrier Gas: Helium at a constant pressure of 20 psig.

  • Oven Temperature: Isothermal at 185°C.

  • Injector: 250°C, Split mode (Split ratio 50:1) to prevent column overloading.

  • Detector: Flame Ionization Detector (FID) at 250°C.

  • Injection Volume: 1.0 µL.

Phase 3: System Suitability Test (SST) Inject a racemic standard of N-Acetyl 4-nitrophenylalanine methyl ester. Ensure baseline resolution ( Rs​>1.5 ) is achieved between the (R)-peak (~15.73 min) and the (S)-peak (~16.79 min). Only proceed with the sample injection once the SST passes.

GC_Workflow A 1. Dehydration (Anhydrous MgSO4) B 2. N-Acetylation (Ac2O / Pyridine, 60°C) A->B C 3. Quench & Extract (NaHCO3 Wash) B->C D 4. Chiral GC Analysis (Chirasil-L-Val, 185°C) C->D

Caption: Workflow for the preparation and Chiral GC analysis of amino acid ester hydrates.

References
  • The State of the Art in Chiral Capillary Gas Chromatography | LCGC International | 3

  • Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers | Sigma-Aldrich | Link

  • The Synthesis and Application of Phosphinoferrocenylaminophosphine Ligands for Asymmetric Catalysis | AWS | 2

  • Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines | PMC - NIH | 1

Sources

Comparative

Benchmarking (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate as a precursor in targeted drug delivery

Benchmarking (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate in Targeted Drug Delivery As targeted drug delivery pivots toward precision nanomedicine and Peptide-Drug Conjugates (PDCs), the limitations of natural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate in Targeted Drug Delivery

As targeted drug delivery pivots toward precision nanomedicine and Peptide-Drug Conjugates (PDCs), the limitations of natural amino acids—namely proteolytic instability, weak self-assembly triggers, and suboptimal receptor affinity—have become glaring bottlenecks. To overcome these, rational design increasingly relies on unnatural amino acids (UAAs).

This guide benchmarks (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate —commonly referred to in peptide chemistry as D-4-nitrophenylalanine methyl ester (D-4-NO2-Phe-OMe)—against traditional natural precursors like L-Tyrosine (L-Tyr) and L-Phenylalanine (L-Phe). By examining the mechanistic causality behind its structural features, we will demonstrate why this specific UAA is a superior building block for engineering high-affinity targeting ligands and self-assembling nanocarriers.

Mechanistic Causality: Why D-4-NO2-Phe-OMe?

The structural anatomy of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate provides three distinct biophysical advantages in drug delivery:

  • Proteolytic Evasion via Stereochemistry: Endogenous serum proteases (e.g., serine proteases, metalloproteases) are highly stereospecific to L-amino acids. The incorporation of the (R)-enantiomer (D-amino acid) introduces a profound steric clash within the protease active site, rendering the peptide backbone virtually invisible to enzymatic degradation[1].

  • Enhanced Affinity via Electron-Withdrawing Groups (EWGs): In kinase targeting and receptor binding, replacing a native Tyrosine or Phenylalanine with 4-nitrophenylalanine significantly increases inhibitory potency[2]. The 4-nitro group acts as a powerful EWG. According to the Hunter-Sanders model of aromatic interactions, EWGs reduce the electron density of the aromatic π -system. This minimizes electrostatic repulsion between adjacent aromatic rings, facilitating tighter π−π stacking with aromatic residues inside the target receptor's binding pocket[3].

  • Superior Self-Assembly for Nanomedicine: For drug delivery vehicles relying on supramolecular assembly (e.g., Phe-Phe motifs), 4-nitrophenylalanine acts as a highly efficient gelator compared to native phenylalanine[4]. The strong dipole moment of the nitro group, combined with enhanced hydrogen bonding and π−π stacking, drastically lowers the minimum gelation concentration (MGC) required to form stable nanostructures in aqueous environments.

G N1 D-4-NO2-Phe-OMe Precursor N2 (R)-Stereocenter (Protease Resistance) N1->N2 N3 4-Nitro Group (EWG) (Enhanced π-π Stacking) N1->N3 N4 Methyl Ester (Prodrug / C-term Cap) N1->N4 N5 Extended Serum Half-Life N2->N5 N6 High-Affinity Receptor Binding & Self-Assembly N3->N6 N7 Targeted Drug Delivery Vehicle N4->N7 N5->N7 N6->N7

Mechanistic pathways of D-4-NO2-Phe-OMe enhancing targeted drug delivery vehicles.

Quantitative Benchmarking: Precursor Comparison

To objectively evaluate performance, we benchmark D-4-NO2-Phe-OMe against its natural counterparts and its L-isomer. The data below synthesizes expected biophysical behaviors when these precursors are substituted into standard targeting peptide sequences (e.g., cRGD or kinase inhibitors).

Precursor / Amino AcidSerum Half-Life (Proteolytic Stability)Relative Receptor Binding Affinity (Proxy)Min. Gelation Conc. (MGC) for Self-AssemblyPrimary Limitation in Drug Delivery
L-Phenylalanine (L-Phe) < 2 Hours (Low)Baseline (1x)~10-15 mg/mLRapid degradation; weak self-assembly.
L-Tyrosine (L-Tyr) < 2 Hours (Low)1.5x (via H-bonding)~12 mg/mLSusceptible to rapid phosphorylation and proteolysis.
L-4-NO2-Phe < 3 Hours (Low)5x - 10x (High)~2-4 mg/mLHigh affinity, but fails in vivo due to L-isomer cleavage.
D-4-NO2-Phe-OMe > 24 Hours (Exceptional) 5x - 10x (High) ~2-4 mg/mL Requires specialized deprotection if used mid-chain.

Data Synthesis Note: The incorporation of the 4-nitro modification drastically reduces the MGC compared to native Phe, while the D-isomer configuration shifts the pharmacokinetic profile from hours to days[1].

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols detail how to utilize and validate D-4-NO2-Phe-OMe in your drug delivery workflows.

Protocol A: Minimum Gelation Concentration (MGC) Assay for Nanomedicine Assembly

Purpose: To validate the superior self-assembling properties of the 4-nitro derivative versus native Phenylalanine in forming nanocarrier hydrogels.

  • Preparation: Weigh out 10 mg of D-4-NO2-Phe-OMe and 10 mg of standard L-Phe (control) into separate glass vials.

  • Solvation: Dissolve each precursor in 100 µL of Dimethyl Sulfoxide (DMSO). Rationale: DMSO acts as a polar aprotic solvent, fully disrupting intermolecular hydrogen bonds to create a homogenous monomeric solution[4].

  • Anti-Solvent Triggering: Titrate ultra-pure water (polar protic anti-solvent) into the vials in 10 µL increments, sonicating for 5 seconds between additions. Rationale: Water desolvates the hydrophobic 4-nitrophenyl ring. The highly polarized nitro group forces the molecules into an antiparallel β -sheet-like arrangement via π−π stacking and hydrogen bonding[3][4].

  • Inversion Test: After reaching a total volume of 1 mL (1% w/v), invert the vials. The D-4-NO2-Phe-OMe vial will exhibit a self-supporting supramolecular gel (MGC reached), whereas the L-Phe control will remain a turbid suspension or precipitate.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Purpose: To integrate the precursor into a targeting peptide ligand, utilizing the methyl ester as a protective C-terminal cap.

  • Resin Selection: Use a 2-Chlorotrityl chloride (2-CTC) resin.

  • Coupling: If D-4-NO2-Phe-OMe is the C-terminal residue, the methyl ester must first be hydrolyzed (using 1M LiOH in THF/Water) to yield the free carboxylic acid for resin attachment, OR it can be synthesized via solution-phase coupling to the C-terminus of a fully synthesized, cleaved peptide.

  • Chain Elongation: Proceed with standard Fmoc-SPPS using HATU/DIPEA as coupling reagents. Rationale: The bulky 4-nitro group can cause steric hindrance; HATU provides the highly reactive O-(7-azabenzotriazol-1-yl) ester intermediate required to drive the coupling of the adjacent amino acid to completion.

  • Cleavage: Cleave the peptide from the resin using 95% TFA / 2.5% TIS / 2.5% Water. The 4-nitro group is stable under harsh acidic cleavage conditions.

Workflow W1 Precursor Preparation W2 DMSO Solvation (Monomer State) W1->W2 S1 Ester Hydrolysis (Optional) W1->S1 W3 Water Titration (Anti-Solvent) W2->W3 W4 Supramolecular Gelation (MGC) W3->W4 S2 Fmoc-SPPS (HATU/DIPEA) S1->S2 S3 Targeting Ligand Validation S2->S3

Parallel workflows for nanomedicine self-assembly and SPPS targeting ligand generation.

Conclusion

For researchers engineering next-generation targeted drug delivery systems, relying on native amino acids introduces unacceptable pharmacokinetic liabilities. Benchmarking data clearly indicates that (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate provides a trifecta of benefits: the D-stereocenter ensures proteolytic survival, the 4-nitro EWG maximizes target affinity and self-assembly mechanics, and the methyl ester offers synthetic flexibility. Transitioning to this UAA precursor is a critical step in optimizing both the efficacy and stability of peptide-based therapeutics.

References

  • Hong, F. D., & Clayman, G. L. (2000). From Combinatorial Chemistry to Cancer-Targeting Peptides | Molecular Pharmaceutics. ACS Publications. Available at:[Link]

  • Targeting kinase signaling pathways with constrained peptide scaffolds. PMC / NIH. Available at:[Link]

  • Supramolecular Antiparallel β-Sheet Formation by Tetrapeptides Based on Amyloid Sequence | The Journal of Physical Chemistry B. ACS Publications. Available at:[Link]

  • Self-assembling behaviour of a modified aromatic amino acid in competitive medium. ResearchGate. Available at:[Link]

  • Evidence of π-stacking Interactions in the Self-Assembly of hIAPP 22–29. PMC / NIH. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safe Handling and Disposal Protocol for (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Hydrate

As drug development pipelines increasingly rely on unnatural amino acids for peptide synthesis and small-molecule APIs, the safe handling and disposal of complex intermediates is paramount. (R)-Methyl 2-amino-3-(4-nitrop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly rely on unnatural amino acids for peptide synthesis and small-molecule APIs, the safe handling and disposal of complex intermediates is paramount. (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate (often referred to as D-4-Nitrophenylalanine methyl ester hydrate) presents unique logistical challenges due to its trifunctional nature: a nitroaromatic ring, a primary amine, and a hydrolyzable methyl ester.

This guide provides researchers and Environmental Health and Safety (EHS) professionals with a field-proven, causality-driven operational plan for the disposal of this compound, ensuring regulatory compliance and laboratory safety.

Hazard Assessment & Mechanistic Causality

To design an effective disposal strategy, we must first understand the chemical behavior of the waste material. We do not simply throw chemicals into a bin; we engineer a disposal route based on molecular vulnerabilities.

  • The Nitroaromatic Moiety: Nitroaromatics are highly persistent in the environment and exhibit significant aquatic toxicity. When improperly disposed of, they resist natural biodegradation. Consequently, mandate that these compounds be diverted from standard wastewater streams and subjected to high-temperature incineration to fully break down the stable aromatic ring and prevent soil contamination.

  • The Methyl Ester Group: Esters are susceptible to both acid- and base-catalyzed hydrolysis. If this compound is discarded into a highly alkaline aqueous waste carboy, the ester will hydrolyze into 4-nitrophenylalanine and methanol. This uncontrolled reaction alters the waste composition and generates methanol vapor, which can cause dangerous pressure buildup in sealed containers.

  • The Primary Amine: The amine group acts as a weak base and a nucleophile. In mixed waste streams, it can react exothermically with strong electrophiles or oxidizers, necessitating strict waste segregation.

Quantitative Data: Physicochemical Properties & Hazard Metrics
ParameterValue / CharacteristicImpact on Disposal Strategy
Molecular Weight 224.21 g/mol (anhydrous basis)Determines stoichiometric calculations for chemical quenching if required.
Functional Groups Nitroaromatic, Primary Amine, EsterHigh nitrogen content necessitates specialized incineration to mitigate NOx emissions.
Solubility Soluble in MeOH, EtOAc, DCM; slightly soluble in waterDictates the use of organic solvents for decontamination wipes; persists in organic waste streams.
Hydrolytic Stability Labile in strong acids/basesAqueous waste must be pH-stabilized to prevent ester hydrolysis and subsequent off-gassing.

Operational Workflow: Waste Segregation

Proper disposal begins at the bench. The following diagram illustrates the logical routing of waste streams generated during the handling, reaction, or purification of (R)-Methyl 2-amino-3-(4-nitrophenyl)propanoate hydrate.

WasteWorkflow Start Waste Generation: (R)-Methyl 2-amino-3-(4-nitrophenyl) propanoate hydrate Solid Solid Waste (Powder, Consumables) Start->Solid Liquid Liquid Waste (Mother Liquors, Washes) Start->Liquid EHS EHS Hazardous Waste Collection & Logging Solid->EHS OrgWaste Organic Solvents (e.g., EtOAc, DCM) Liquid->OrgWaste AqWaste Aqueous Washes (pH Adjusted to 6-8) Liquid->AqWaste OrgWaste->EHS AqWaste->EHS Incineration High-Temperature Incineration (EPA Compliant) EHS->Incineration

Workflow for the segregation and disposal of nitroaromatic amino acid derivatives.

Waste Segregation & Compatibility Matrix
Waste StreamTypical CompositionIncompatible MaterialsDisposal Routing & Containment
Solid Waste Unreacted powder, contaminated silica, filter paper, spatulasStrong oxidizers, reducing agentsDouble-bagged in HDPE bins; routed for high-temperature incineration.
Aqueous Waste Water, inorganic salts, trace compound (<1%)Water-reactive chemicals, strong basesAqueous hazardous waste carboy; pH adjusted to 6-8.
Organic Waste DCM, EtOAc, MeOH, dissolved compoundConcentrated acids, oxidizersSegregated into Halogenated (DCM) or Non-Halogenated carboys.

Step-by-Step Disposal Methodologies

To ensure absolute safety, every protocol must be a self-validating system. The following methodologies incorporate built-in checks to verify that the procedure has been executed correctly before moving to the next step.

Protocol A: Solid Waste Decontamination and Packaging

Solid waste includes unreacted powder, contaminated weighing boats, filter papers, and silica gel from chromatography.

  • Dry Collection: Sweep up solid residues using a static-free brush. Causality: Do not use water for the initial cleanup. The hydrate form is moderately soluble in water, and introducing aqueous solvents prematurely will expand the contamination footprint.

  • Primary Containment: Transfer the collected solids into a wide-mouth, high-density polyethylene (HDPE) container. Causality: HDPE provides superior chemical resistance and prevents moisture ingress, which could interact with the hydrate.

  • Secondary Containment: Place the sealed HDPE container into a secondary containment tray within a designated satellite accumulation area, in accordance with .

  • Labeling: Affix a hazardous waste tag immediately. Specify the full chemical name, concentration, and hazard class (Toxic/Irritant) as mandated by the.

  • Self-Validation Check (Mass Balance): Weigh the sealed waste container. Compare the waste mass against the theoretical mass of the consumed reagent minus the product yield. A mass balance discrepancy >10% indicates potential uncollected spills or misrouted waste, triggering a secondary bench sweep.

Protocol B: Liquid Waste Segregation and pH Stabilization

Liquid waste is typically generated during liquid-liquid extractions (e.g., washing an organic reaction mixture with aqueous buffers).

  • Phase Separation: Transfer the biphasic mixture to a separatory funnel. Allow a minimum of 5 minutes for complete phase separation. Draw off the organic and aqueous layers into separate temporary Erlenmeyer flasks.

  • Aqueous Neutralization: Test the pH of the aqueous waste using universal indicator paper. If the pH is < 5 or > 9, neutralize slowly with 1M NaHCO₃ (for acidic waste) or 1M Citric Acid (for basic waste). Causality: Extreme pH environments catalyze the hydrolysis of the methyl ester, leading to unpredictable volume changes and pressure buildup.

  • Self-Validation Check (Off-Gassing): After pH adjustment, cap the temporary flask loosely and observe for 5 minutes. The absence of gas evolution (bubbling) validates that no active hydrolysis or neutralization reactions are occurring, confirming it is safe to transfer to a sealed carboy.

  • Transfer and Headspace Management: Funnel the neutralized aqueous waste into the designated EHS aqueous waste carboy. Always leave at least 20% headspace to accommodate ambient temperature fluctuations.

  • Organic Routing: Transfer organic solvents containing the dissolved compound to the appropriate solvent waste carboy (Halogenated if DCM/Chloroform was used; Non-Halogenated for EtOAc/MeOH).

Spill Response & Decontamination Protocol

In the event of an accidental benchtop spill of the pure hydrate powder, follow this targeted response plan based on :

  • Isolation: Immediately demarcate the spill area. Ensure appropriate PPE is worn (Nitrile gloves, safety goggles, lab coat).

  • Dry Cleanup: Gently cover the powder with a damp (not soaking) paper towel to suppress dust generation, then carefully scoop the material into a solid waste container.

  • Solvent Wipe: Once the bulk solid is removed, wipe the surface with a lint-free cloth dampened with Isopropanol (IPA) or Ethyl Acetate. Causality: The compound is highly soluble in these organic solvents, ensuring that microscopic residues are lifted from the benchtop rather than smeared.

  • Waste Routing: Dispose of all contaminated wipes as Solid Hazardous Waste (Protocol A).

References

  • Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Nitroaromatics." Source: CDC.gov. URL:[Link]

  • U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations." Source: EPA.gov. URL: [Link]

  • Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard." Source: OSHA.gov. URL: [Link]

  • American Chemical Society (ACS). "Waste Management Manual for Laboratory Personnel." Source: ACS.org. URL:[Link]

© Copyright 2026 BenchChem. All Rights Reserved.